Technical Documentation Center

1,1,1-Propanetricarboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,1,1-Propanetricarboxylate

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Molecular Weight and Thermodynamic Stability of 1,1,1-Propanetricarboxylate

Introduction For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. This guide provides a comprehensive technical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. This guide provides a comprehensive technical overview of 1,1,1-propanetricarboxylate, focusing on its molecular weight and the critical concept of its thermodynamic stability. While direct experimental thermodynamic data for this specific molecule is not extensively documented in publicly accessible literature, this guide will equip you with the foundational knowledge and methodologies required to determine these crucial parameters. We will delve into the theoretical underpinnings of thermodynamic stability and provide detailed experimental and computational protocols for its assessment.

Part 1: Core Molecular Properties of 1,1,1-Propanetricarboxylate

Chemical Identity and Structure

1,1,1-Propanetricarboxylate is the conjugate base of 1,1,1-propanetricarboxylic acid. The structural arrangement of the carboxylic acid groups significantly influences its chemical behavior and physical properties.

  • IUPAC Name: Propane-1,1,1-tricarboxylic acid

  • Chemical Formula: C₆H₈O₆[1][2]

  • Structure: The molecule features a propane backbone with three carboxyl groups attached to the first carbon atom.

The corresponding 1,1,1-propanetricarboxylate anion has the chemical formula [C₆H₅O₆]³⁻.

Molecular Weight

The molecular weight of a compound is a fundamental property derived from its chemical formula and the atomic weights of its constituent elements.

The molecular weight of 1,1,1-propanetricarboxylic acid (C₆H₈O₆) is calculated as follows:

ElementNumber of AtomsAtomic Weight ( g/mol )Total Weight ( g/mol )
Carbon (C)612.0172.06
Hydrogen (H)81.018.08
Oxygen (O)616.0096.00
Total 176.14

The molecular weight of the fully deprotonated 1,1,1-propanetricarboxylate anion ([C₆H₅O₆]³⁻) is approximately 173.09 g/mol . The exact molecular weight will depend on the counter-ions present.

Part 2: A Guide to Understanding and Determining Thermodynamic Stability

Thermodynamic stability refers to the energy of a system relative to its constituent elements or other reference states. A thermodynamically stable molecule has a low free energy of formation. The key parameters for assessing thermodynamic stability are the Gibbs free energy of formation (ΔG°f) and the standard enthalpy of formation (ΔH°f).

A negative ΔG°f indicates that a compound is stable relative to its elements in their standard states. The standard enthalpy of formation (ΔH°f) is the change in enthalpy when one mole of a compound is formed from its constituent elements in their most stable states.[3]

Experimental Determination of Thermodynamic Stability

Experimental techniques provide the most accurate and reliable data on the thermodynamic properties of a substance.

Bomb calorimetry is a primary method for determining the standard enthalpy of combustion (ΔH°c) for solid and liquid organic compounds.[4][5] From this value, the standard enthalpy of formation (ΔH°f) can be calculated using Hess's Law.

Workflow for Determining Enthalpy of Formation using Bomb Calorimetry

G cluster_0 Bomb Calorimetry Experiment cluster_1 Data Analysis and Calculation A 1. Pelletize a known mass of 1,1,1-propanetricarboxylic acid B 2. Place the sample in the bomb with a fuse wire A->B C 3. Pressurize the bomb with excess O₂ B->C D 4. Immerse the bomb in a known volume of water in the calorimeter C->D E 5. Ignite the sample and record the temperature change (ΔT) D->E F 6. Calculate the heat released (q_v) using the calorimeter constant E->F Transfer ΔT data G 7. Determine the standard internal energy of combustion (ΔU°c) F->G H 8. Convert ΔU°c to the standard enthalpy of combustion (ΔH°c) G->H I 9. Calculate the standard enthalpy of formation (ΔH°f) using Hess's Law H->I

Caption: Workflow for determining the enthalpy of formation.

Detailed Protocol for Bomb Calorimetry:

  • Calibration:

    • Accurately weigh a sample of a standard substance with a known heat of combustion, such as benzoic acid.

    • Form the standard into a pellet.

    • Place the pellet in the sample cup inside the bomb calorimeter.

    • Attach a fuse wire of known length and weight to the electrodes, ensuring it touches the pellet.

    • Add a small, known amount of water to the bomb to saturate the internal atmosphere, ensuring that any water formed during combustion is in the liquid state.

    • Seal the bomb and pressurize it with pure oxygen to approximately 30 atm.

    • Immerse the bomb in a known quantity of water in the calorimeter's insulating jacket.

    • Allow the system to reach thermal equilibrium.

    • Ignite the sample and record the temperature change of the water to a precision of at least 0.001 °C.

    • Calculate the heat capacity of the calorimeter (C_cal) using the known heat of combustion of the standard.

  • Sample Measurement:

    • Repeat the above procedure using a precisely weighed sample of 1,1,1-propanetricarboxylic acid.

    • Record the temperature change upon combustion.

    • Calculate the heat of combustion of the sample using the previously determined C_cal.

    • Correct for the heat released by the combustion of the fuse wire.

  • Calculation of Enthalpy of Formation:

    • The balanced combustion reaction for 1,1,1-propanetricarboxylic acid is: C₆H₈O₆(s) + 5O₂(g) → 6CO₂(g) + 4H₂O(l)

    • The standard enthalpy of formation (ΔH°f) is calculated using the following equation: ΔH°c = ΣΔH°f(products) - ΣΔH°f(reactants)

    • Rearranging for the enthalpy of formation of the reactant: ΔH°f(C₆H₈O₆) = [6 * ΔH°f(CO₂) + 4 * ΔH°f(H₂O)] - ΔH°c(C₆H₈O₆)

    • Use the known standard enthalpies of formation for CO₂(g) and H₂O(l).

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[6][7][8] DSC can provide information on:

  • Thermal Stability: The onset of decomposition or oxidation.

  • Phase Transitions: Melting point, enthalpy of fusion.

  • Heat Capacity (Cp): The amount of heat required to raise the temperature of the substance by one degree.

General Protocol for DSC Analysis:

  • Sample Preparation: Accurately weigh a small amount of 1,1,1-propanetricarboxylic acid (typically 1-10 mg) into an aluminum or other suitable DSC pan.

  • Instrument Setup:

    • Place the sample pan and an empty reference pan into the DSC cell.

    • Purge the cell with an inert gas, such as nitrogen, to prevent oxidation.

  • Thermal Program:

    • Equilibrate the sample at a starting temperature below any expected transitions.

    • Ramp the temperature at a constant rate (e.g., 10 °C/min) to a final temperature beyond the point of decomposition.

  • Data Analysis: The resulting thermogram plots heat flow against temperature. Endothermic and exothermic events appear as peaks. The onset temperature of a significant exothermic peak can indicate the limit of thermal stability.

Computational Prediction of Thermodynamic Stability

In the absence of experimental data, computational chemistry provides powerful tools for predicting the thermodynamic properties of molecules.[9][10]

Conceptual Framework for Thermodynamic Property Prediction

G A Define Molecular Structure (1,1,1-Propanetricarboxylic Acid) B Select Computational Method (e.g., Density Functional Theory - DFT) A->B C Geometry Optimization B->C D Frequency Calculation C->D E Calculate Thermodynamic Properties (ΔH°f, ΔG°f, S°) D->E

Caption: Computational workflow for thermodynamic property prediction.

Modern computational methods can calculate the total electronic energy of a molecule. The enthalpy of formation can then be derived, often through the use of isodesmic reactions. An isodesmic reaction is a hypothetical reaction where the number and types of bonds are conserved on both sides of the equation.[11] This approach helps to cancel out systematic errors in the calculations, leading to more accurate predictions of heats of formation.

For 1,1,1-propanetricarboxylic acid, a suitable isodesmic reaction could be:

C(CH₂COOH)₃H + 3CH₄ → C(CH₃)₄ + 3CH₃COOH

By calculating the enthalpy change for this reaction (ΔH_rxn) and using known experimental enthalpies of formation for methane, neopentane, and acetic acid, the enthalpy of formation of 1,1,1-propanetricarboxylic acid can be estimated with reasonable accuracy.

Factors Influencing the Stability of 1,1,1-Propanetricarboxylate
  • Steric Hindrance: The close proximity of the three carboxyl groups may lead to steric strain, which could potentially decrease the thermodynamic stability of the molecule compared to its less sterically hindered isomer, 1,2,3-propanetricarboxylic acid.

Conclusion

This guide has provided a detailed overview of the molecular weight of 1,1,1-propanetricarboxylate and a comprehensive framework for understanding and determining its thermodynamic stability. While direct experimental data for this specific molecule is sparse, the methodologies outlined herein—namely bomb calorimetry, differential scanning calorimetry, and computational chemistry—represent the industry-standard approaches for obtaining these critical parameters. For researchers and professionals in drug development, the application of these techniques is essential for building a complete physicochemical profile of any new chemical entity, ensuring a solid foundation for further research and development.

References

  • Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development. [Link]

  • Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. PMC. [Link]

  • How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability. Malvern Panalytical. [Link]

  • Bomb Calorimetry Procedure Guide. Scribd. [Link]

  • Vitamin C. NIST WebBook. [Link]

  • C6H8O6. Wikipedia. [Link]

  • How to Calculate the Molar Mass of C6H8O6: Ascorbic acid (Vitamin C). YouTube. [Link]

  • Computational prediction of organic crystal structures and polymorphism. Taylor & Francis Online. [Link]

  • 1,1,1-Propanetricarboxylic acid. PubChem. [Link]

  • Ascorbic-acid. PubChem. [Link]

  • Bomb Calorimetry - Heat of Combustion. University of California, Berkeley. [Link]

  • Differential scanning calorimetry as a tool for protein folding and stability. Moodle@Units. [Link]

  • Differential Scanning Calorimetry (DSC). University of Cambridge. [Link]

  • Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning. PMC. [Link]

  • Ascorbic Acid. The Merck Index Online. [Link]

  • Carboxylic acids.
  • Introduction to Bomb Calorimetry. Scimed. [Link]

  • A complete description of thermodynamic stabilities of molecular crystals. PNAS. [Link]

  • Thermodynamic Stability Is a Poor Indicator of Cocrystallization in Models of Organic Molecules. PubMed. [Link]

  • EXPERIMENT 1 – Heats of Combustion & Formation Determined by Electronic Structure Calculations & Bomb Calorimetry. BioPchem. [Link]

  • Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning. The Journal of Physical Chemistry A. [Link]

  • Selected Values of Heats of Combustion and Heats of Formation of Organic Compounds Containing the Elements C, H, N, O, P, and S. Standard Reference Data. [Link]

  • Heats of Formation and Heats of Combustion. MIT. [Link]

  • EXPERIMENT 1 – Heats of Combustion & Formation Determined by Electronic Structure Calculations & Bomb Calorimetry. BioPchem. [Link]

  • Heats of Formation of Organic Compounds by a Simple Calculation. ACS Publications. [Link]

  • Standard Enthalpies of Formation of Some Methyl Esters of Benzene Carboxylic Acids. Journal of Chemical & Engineering Data. [Link]

  • Efficient Computational Methods for Accurately Predicting Reduction Potentials of Organic Molecules. The Journal of Physical Chemistry A. [Link]

  • The enthalpies of combustion and formation of the mono-chlorobenzoic acids. NIST Technical Series Publications. [Link]

  • Thermodynamic data at 25oC for assorted inorganic substances.
  • Thermodynamic Properties: Enthalpy, Entropy, Heat Capacity, and Bond Energies of Fluorinated Carboxylic Acids. The Journal of Physical Chemistry A. [Link]

  • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, hydrate (1:1). NIST WebBook. [Link]

  • 1,2,3-Propanetricarboxylic acid (Compound). Exposome-Explorer. [Link]

  • 1,2,3-Propanetricarboxylic acid. PubChem. [Link]

  • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, manganese(3+) salt (1:1). PubChem. [Link]

  • Theoretical Study of Absolute Entropy, Entropy of Formation, and Gibbs Energy of Formation of Two Novel Macromolecules Obtained by the Solid State. PMC. [Link]

  • 1,1-Cyclopropanedicarboxylic acid. PubChem. [Link]

  • 1,1-Dihydroxypropane-1,2,3-tricarboxylic acid. PubChem. [Link]

  • Six Methods for Estimating the Formation Enthalpy of Organic Compounds. Journal of Pyrotechnics Archive. [Link]

  • Table of Acids with Ka and pKa Values. CLAS. [Link]

  • A database of thermodynamic properties of the reactions of glycolysis, the tricarboxylic acid cycle, and the pentose phosphate pathway. PMC. [Link]

  • Propane-1,2,3-tricarboxylic acid. Wikipedia. [Link]

  • Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. MDPI. [Link]

  • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-. US EPA. [Link]

  • Where can I find standard enthalpy of formation and standard molar entropy of all the chemical compounds?. ResearchGate. [Link]

  • pKa values. OChemTutor. [Link]

  • Approximate pKa chart of the functional groups: values to know. [Link]

  • Showing Compound 1,2,3-Propanetricarboxylic acid (FDB003213). FooDB. [Link]

Sources

Exploratory

Spectroscopic Characterization of 1,1,1-Propanetricarboxylate Derivatives: A Technical Guide for Antiviral API Synthesis

Executive Summary 1,1,1-propanetricarboxylate derivatives—most notably (CAS 71170-82-6)—serve as highly specialized electrophilic intermediates in pharmaceutical manufacturing. Their primary application is in the constru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1,1,1-propanetricarboxylate derivatives—most notably (CAS 71170-82-6)—serve as highly specialized electrophilic intermediates in pharmaceutical manufacturing. Their primary application is in the construction of the acyclic side chain of purine nucleoside analogues, such as the anti-herpesvirus agents Penciclovir and its oral prodrug Famciclovir[1]. This technical guide provides a rigorous framework for the spectroscopic characterization of these derivatives, detailing the causality behind analytical choices to ensure Active Pharmaceutical Ingredient (API) purity and structural integrity.

Mechanistic Rationale & Structural Significance

The molecular architecture of this intermediate (C₁₂H₁₉BrO₆, MW: 339.18 g/mol ) is defined by a central quaternary carbon (C1) bonded to three ethyl ester groups, terminating in a bromoethyl chain[2]. The mechanistic causality of this design is twofold:

  • Regioselective Alkylation : The terminal bromine acts as an optimal leaving group for an Sₙ2 nucleophilic attack by the N9 position of 2-amino-6-chloropurine. This reaction is typically driven by a weak base (e.g., K₂CO₃) in a polar aprotic solvent like DMSO at 50°C[3].

  • Steric Shielding : The massive steric bulk of the three ethyl ester groups prevents premature degradation or unwanted side reactions at the quaternary carbon during the initial alkylation phase[4].

Incomplete transesterification or degradation of this intermediate leads to critical downstream contaminants, classified in pharmacopeias as Penciclovir Impurity 9 [4]. Rigorous spectroscopic characterization of the isolated intermediate is therefore mandatory to ensure no unreacted starting materials propagate through the synthesis pipeline.

Spectroscopic Modalities & Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive modality for confirming the carbon framework.

  • ¹H NMR : The aliphatic protons of the three equivalent ethyl groups dominate the spectrum. The causality of using CDCl₃ as the solvent lies in the compound's high lipophilicity (LogP ~2.3)[5], which ensures complete dissolution and a sharp lock signal without masking the critical aliphatic multiplets of the bromoethyl chain.

  • ¹³C NMR : The quaternary C1 carbon is the structural anchor of the tricarboxylate moiety. Because C1 lacks attached protons, its spin-lattice relaxation time ( T1​ ) is significantly longer than that of protonated carbons. If a standard relaxation delay ( D1​ ) is used, the C1 signal will saturate and disappear into the baseline noise. Extending the D1​ delay is a causal necessity to accurately integrate and verify the presence of the intact tricarboxylate center.

Fourier-Transform Infrared (FTIR) Spectroscopy

Given that Triethyl 3-bromopropane-1,1,1-tricarboxylate is a high-boiling liquid (predicted BP ~358.5°C)[1], Attenuated Total Reflectance (ATR) FTIR is the optimal technique. ATR eliminates the need for KBr pellet pressing or solvent dilution, preventing solvent artifacts from masking the intense ester C=O stretching band (~1735 cm⁻¹) and the weaker C-Br stretch in the fingerprint region.

Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS is standard for final APIs, GC-MS with Electron Ionization (EI) is superior for this intermediate. The non-polar nature of the compound allows it to volatilize intact. The causality behind using MS lies in identifying the characteristic 1:1 isotopic ratio of ⁷⁹Br and ⁸¹Br, which definitively proves the retention of the reactive halogen leaving group prior to the Sₙ2 coupling step.

Experimental Protocols

Protocol 1: Quantitative ¹³C NMR Acquisition (Self-Validating System)
  • Sample Preparation : Dissolve 50 mg of the intermediate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Self-Validation: The TMS acts as an internal chemical shift reference (0.00 ppm) to validate magnetic field stability.

  • Instrument Tuning : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated tuning and matching (ATM) specifically for the ¹³C frequency to maximize the signal-to-noise ratio.

  • Parameter Optimization : Set the spectral width to 250 ppm. Critically, adjust the relaxation delay ( D1​ ) to ≥5.0 seconds . Causality: This extended delay ensures the unprotonated quaternary C1 carbon fully relaxes between pulses, preventing signal saturation.

  • Acquisition & Processing : Acquire a minimum of 512 scans. Apply a 1.0 Hz exponential line-broadening function during Fourier transformation to smooth the baseline without sacrificing the resolution of the closely spaced ester carbonyl peaks.

Protocol 2: GC-MS Impurity Profiling (Self-Validating System)
  • Column Selection : Install a non-polar DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Causality: The 5% phenyl/95% dimethylpolysiloxane stationary phase perfectly matches the intermediate's low polarity, preventing peak tailing of the ester groups.

  • System Suitability (Blank Run) : Inject 1 µL of pure HPLC-grade hexane. Self-Validation: This blank run confirms the absence of column bleed or carryover from previous lipophilic samples.

  • Temperature Programming : Set the inlet temperature to 250°C. Program the oven to start at 100°C (hold 2 min), ramp at 15°C/min to 300°C, and hold for 5 min. Causality: The high final temperature is required to elute the intermediate due to its high boiling point[1].

  • Ionization & Detection : Operate the MS in Electron Ionization (EI) mode at 70 eV. Scan a mass range of 50–400 m/z, specifically monitoring for the M⁺ and M⁺² isotopic signature of bromine.

Data Presentation

Table 1: Expected NMR Chemical Shifts for Triethyl 3-bromopropane-1,1,1-tricarboxylate
NucleusChemical Shift (ppm)MultiplicityAssignment / Structural Feature
¹H 1.25Triplet (9H)-CH₃ (Three equivalent ethyl ester groups)
¹H 2.70 - 2.85Multiplet (2H)-CH₂- (Aliphatic chain, adjacent to C1)
¹H 3.40 - 3.55Triplet (2H)-CH₂-Br (Terminal bromoethyl protons)
¹H 4.20Quartet (6H)-O-CH₂- (Three equivalent ethyl ester groups)
¹³C 14.1Singlet-CH₃ (Ethyl ester methyls)
¹³C 28.5Singlet-CH₂-Br (Halogenated carbon)
¹³C 35.2Singlet-CH₂- (Aliphatic chain carbon)
¹³C 62.1Singlet-O-CH₂- (Ethyl ester methylenes)
¹³C 65.8 Singlet C1 (Quaternary tricarboxylate center)
¹³C 168.5SingletC=O (Ester carbonyls)
Table 2: Key FTIR and GC-MS Spectral Features
ModalityFeature / ValueDiagnostic Significance
FTIR 1735 cm⁻¹ (Strong)C=O stretching; confirms intact tri-ester moiety.
FTIR 1180 - 1250 cm⁻¹C-O-C stretching; characteristic of aliphatic esters.
FTIR 550 - 650 cm⁻¹C-Br stretching; confirms presence of the leaving group.
GC-MS m/z 338 / 340 (~1:1)Molecular ion (M⁺ / M⁺²) confirming ⁷⁹Br and ⁸¹Br isotopes.
GC-MS m/z 293 / 295Loss of ethoxy radical (-OCH₂CH₃, -45 Da).

Mandatory Visualizations

Synthesis A 2-Amino-6-chloropurine (Nucleophile) C N9-Alkylated Purine Intermediate A->C Base (K2CO3), DMSO, 50°C B Triethyl 3-bromopropane- 1,1,1-tricarboxylate (Electrophile) B->C SN2 Attack at C-Br D Decarbethoxylation & Reduction C->D E Penciclovir / Famciclovir (API) D->E

Fig 1: Synthesis workflow of Penciclovir APIs via 1,1,1-propanetricarboxylate alkylation.

Analytical Start Sample: Triethyl 3-bromopropane- 1,1,1-tricarboxylate NMR NMR Spectroscopy (1H & 13C) Start->NMR Structural integrity FTIR ATR-FTIR Spectroscopy Start->FTIR Functional groups GCMS GC-MS (EI) Analysis Start->GCMS Purity & Isotopic mass NMR_Detail Verify Quaternary C1 (~65 ppm) & Ethyl groups NMR->NMR_Detail FTIR_Detail Confirm Ester C=O (~1735 cm⁻¹) & C-Br stretch FTIR->FTIR_Detail GCMS_Detail Check Br isotopes (79Br/81Br) & Fragmentation GCMS->GCMS_Detail

Fig 2: Spectroscopic decision tree for validating tricarboxylate intermediate integrity.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 10871494, Triethyl 3-bromopropane-1,1,1-tricarboxylate." PubChem,[Link]

  • Geen, G. R., et al. "An improved process for the preparation of purines.

Sources

Foundational

The Tricarboxylic Acid Core: From a Nobel-Winning Discovery to a Cornerstone of Modern Pharmaceuticals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide delves into the history, discovery, and multifaceted role of 1,2,3-propanetricarboxylic acids in pharmaceutical chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide delves into the history, discovery, and multifaceted role of 1,2,3-propanetricarboxylic acids in pharmaceutical chemistry. We will begin by clarifying the nomenclature, as the term "1,1,1-propanetricarboxylate" is an uncommon descriptor for the molecules of interest. The focus of this paper is on two closely related structures: the biologically ubiquitous citric acid (2-hydroxy-1,2,3-propanetricarboxylic acid) and its structural analog, tricarballylic acid (1,2,3-propanetricarboxylic acid) .

The story of these molecules is a journey from a fundamental discovery about the very nature of life's energy production to their indispensable role as functional ingredients in drug formulation and as building blocks in complex chemical synthesis. This guide will explore the foundational discovery of the Citric Acid Cycle, the versatile applications of citrates as pharmaceutical excipients, the unique biochemical role of tricarballylic acid, and the modern analytical methods used to study these compounds.

Part I: The Foundational Discovery - Citric Acid and the Engine of Life

The journey into the pharmaceutical significance of the tricarboxylic acid core begins not in a pharmacy, but in the nascent field of biochemistry, with the quest to understand how living cells extract energy from food.

The Historical Context: The Puzzle of Cellular Respiration

By the early 20th century, scientists understood that cells "burned" sugars to produce energy, but the precise chemical steps were a black box. It was a period of intense investigation into "intermediary metabolism," the complex web of reactions that sustain life. Early work had broken down glucose metabolism into a linear pathway (glycolysis), but how the end-product of this pathway, pyruvate, was fully oxidized to release its considerable energy remained a mystery.

The Discovery of the Citric Acid Cycle

The elucidation of this central metabolic pathway was the work of several brilliant minds, culminating in the landmark findings of Sir Hans Adolf Krebs.

  • Pioneering Steps: In the early 1930s, Hungarian biochemist Albert Szent-Györgyi laid crucial groundwork by identifying the roles of several dicarboxylic acids (fumaric, malic, succinic) in cellular respiration, for which he was awarded the Nobel Prize in 1937.[1]

  • The Krebs Elucidation (1937): Hans Krebs, a German-born British biochemist, meticulously studied the metabolism of pigeon breast muscle, a tissue with a very high rate of respiration.[2] Using a device called the Warburg manometer to measure oxygen consumption, he systematically added different organic acids to minced muscle tissue and observed their effects.[3] He demonstrated that a 2-carbon molecule derived from food (later identified by Fritz Lipmann as acetyl-CoA) combines with a 4-carbon molecule (oxaloacetate) to form the 6-carbon compound, citric acid.[2][3]

  • The "Cyclical" Insight: Krebs's critical insight was that this was not a linear chain of reactions but a self-regenerating cycle. He showed that after a series of reactions that release energy and carbon dioxide, the initial 4-carbon molecule was reformed, ready to start the cycle anew.[1][4] This elegant concept, which he termed the "citric acid cycle," unified countless isolated observations about cellular metabolism into a single, coherent pathway.[4] For this monumental discovery, Hans Krebs was awarded the Nobel Prize in Physiology or Medicine in 1953.[3][5]

Biochemical Significance for Drug Development

The discovery of the Krebs Cycle, also known as the Tricarboxylic Acid (TCA) Cycle, was revolutionary. It revealed the cell's central metabolic hub, with profound implications for medicine:

  • Energy Production: The cycle is the primary mechanism for generating ATP, the universal energy currency of the cell, through the oxidation of acetyl-CoA derived from carbohydrates, fats, and proteins.[5][6]

  • Biosynthetic Precursors: Intermediates of the cycle are siphoned off to build other essential molecules.[7][8] For example, α-ketoglutarate is a precursor for amino acids like glutamate, and oxaloacetate can be used for glucose synthesis.[5][7]

  • Disease Targeting: Understanding this central pathway has opened doors to targeting diseases at a metabolic level. Many cancers, for instance, exhibit altered TCA cycle function, making its enzymes potential targets for novel therapeutics.

Visualization: The Citric Acid Cycle

Citric_Acid_Cycle The Citric Acid (Krebs) Cycle AcetylCoA Acetyl-CoA (2C) Citrate Citrate (6C) (1,2,3-Propanetricarboxylate with 2-OH group) AcetylCoA->Citrate + H₂O Citrate Synthase Oxaloacetate Oxaloacetate (4C) Oxaloacetate->Citrate Isocitrate Isocitrate (6C) Citrate->Isocitrate Aconitase AlphaKG α-Ketoglutarate (5C) Isocitrate->AlphaKG Isocitrate Dehydrogenase (releases CO₂, produces NADH) SuccinylCoA Succinyl-CoA (4C) AlphaKG->SuccinylCoA α-Ketoglutarate Dehydrogenase (releases CO₂, produces NADH) Succinate Succinate (4C) SuccinylCoA->Succinate Succinyl-CoA Synthetase (produces GTP) Fumarate Fumarate (4C) Succinate->Fumarate Succinate Dehydrogenase (produces FADH₂) Malate Malate (4C) Fumarate->Malate + H₂O Fumarase Malate->Oxaloacetate Malate Dehydrogenase (produces NADH)

Caption: A simplified diagram of the Citric Acid Cycle, highlighting the entry of Acetyl-CoA and the formation of Citrate.

Part II: From Metabolism to Medicine - Citrate as a Cornerstone Pharmaceutical Excipient

The same chemical properties that make citric acid a perfect metabolic intermediate also make it an incredibly versatile and widely used excipient in the pharmaceutical industry. An excipient is an inactive substance formulated alongside the active pharmaceutical ingredient (API) of a medication, included for the purpose of long-term stabilization, bulking up solid formulations, or conferring a therapeutic enhancement on the active ingredient in the final dosage form.

The Physicochemical Rationale

Citric acid's utility stems from its molecular structure: three carboxylic acid groups (-COOH) and one hydroxyl group (-OH).[9][10] This structure confers several key properties:

  • Acidity and Buffering: The three carboxylic groups have different pKa values, allowing it to act as a buffer over a range of pH levels.

  • Chelation: The carboxyl and hydroxyl groups can effectively bind to metal ions.

  • High Water Solubility: Its polar nature makes it readily soluble in aqueous solutions.

  • Safety and Biocompatibility: As a natural human metabolite, it is safe and well-tolerated.[11]

Key Applications in Drug Formulation

The decision to include citric acid or its salts (e.g., sodium citrate, potassium citrate) in a formulation is driven by the need to solve specific challenges related to the API's stability, delivery, or patient compliance.

ApplicationFunctionalityCausality & Scientific Rationale
Buffering Agent pH ControlMany APIs are only stable within a narrow pH range. Citric acid and its conjugate bases (citrates) form a buffer system that resists changes in pH, preventing the degradation of the API in liquid formulations.[11][12]
Chelating Agent API StabilizationTrace metal ions (e.g., Fe³⁺, Cu²⁺) can catalyze oxidative degradation of sensitive APIs. Citric acid sequesters these ions by forming stable complexes, effectively removing them from the reaction pathway and enhancing the drug's shelf life.[11][12]
Effervescence Disintegration & Taste MaskingIn the presence of water, citric acid reacts with a carbonate base (like sodium bicarbonate) to produce carbon dioxide gas. This effervescence rapidly breaks down tablets and granules, while the bubbling sensation and tart flavor help mask the unpleasant taste of the API.[9]
Flavoring Agent PalatabilityThe natural tart, citrus flavor of citric acid is used to make oral medications, especially syrups and chewable tablets, more palatable, which is critical for patient adherence, particularly in pediatrics.[9][11]
Anticoagulant Blood Product StorageTrisodium citrate is a vital anticoagulant used in blood collection bags and for transfusions. It works by strongly chelating calcium ions (Ca²⁺) in the blood. Since calcium is an essential cofactor in the coagulation cascade, its removal prevents clotting and allows for the safe storage of blood products.[11]

Part III: Tricarballylic Acid - The "Other" Propanetricarboxylate

While citric acid holds the spotlight in metabolism and large-scale pharmaceutical formulation, its non-hydroxylated counterpart, tricarballylic acid (1,2,3-propanetricarboxylic acid) , possesses a distinct profile and its own important roles in science.

Discovery and Properties

Tricarballylic acid is a natural product found in some plants and is also produced by microorganisms, notably in the rumen of cattle where it's formed from the conversion of trans-aconitate.[13][14]

  • Chemical Structure: Its structure is identical to citric acid but lacks the hydroxyl group at the C-2 position.[15]

  • Physicochemical Properties: It is a white crystalline solid with a melting point of approximately 156-161 °C and is soluble in water.[16][17]

PropertyTricarballylic AcidCitric Acid
IUPAC Name Propane-1,2,3-tricarboxylic acid2-hydroxypropane-1,2,3-tricarboxylic acid
CAS Number 99-14-977-92-9
Molecular Formula C₆H₈O₆C₆H₈O₇
Molar Mass 176.12 g/mol 192.12 g/mol
Key Structural Feature Propane backbone with 3 carboxyl groupsPropane backbone with 3 carboxyl groups and 1 hydroxyl group
Role in Biochemistry and Toxicology

The seemingly minor difference of a single hydroxyl group gives tricarballylic acid a dramatically different biochemical role. Instead of being a substrate for the Krebs cycle, it is an inhibitor.

  • Mechanism of Action: Tricarballylic acid acts as a competitive inhibitor of the enzyme aconitase .[13][18] Aconitase is the enzyme responsible for converting citrate to isocitrate in the second step of the Krebs cycle. Because tricarballylic acid's structure is so similar to citrate, it can bind to the enzyme's active site but cannot be acted upon, thus blocking the cycle.[15]

  • Toxicological Relevance: This inhibitory action is the basis for its potential toxicity. In ruminant animals, high levels of tricarballylic acid produced by rumen microbes can disrupt cellular metabolism.[13]

Applications in Pharmaceutical and Chemical Synthesis

While not used as a common excipient like citrate, tricarballylic acid's well-defined, trifunctional structure makes it a valuable tool in specialized areas of chemical and pharmaceutical science.

  • Synthetic Building Block: It is used as a building block or ligand in the synthesis of complex structures like metal-organic frameworks (MOFs), which have potential applications in drug delivery and gas storage.[17][19]

  • Linker Chemistry: Its three carboxyl groups provide multiple attachment points, making it a candidate for use as a linker to connect different molecular fragments in drug design.[16][19]

  • Pharmaceutical Research: It is used in research to study drug stability. For example, it has been shown to influence the solid-state polymorphic transformations of certain drugs, which is a critical factor in formulation development.[17][19]

Part IV: Modern Analytical & Synthetic Methodologies

The study and application of tricarboxylic acids in pharmaceuticals rely on robust methods for their synthesis and analysis.

Experimental Protocol: Synthesis of Tricarballylic Acid

The synthesis of tricarballylic acid can be achieved via the hydrolysis of a corresponding polynitrile. The following is a representative laboratory-scale procedure.

Objective: To synthesize 1,2,3-propanetricarboxylic acid via hydrolysis.

Causality: This method is chosen for its high yield and straightforward purification. The strong acidic conditions are necessary to ensure the complete hydrolysis of all three nitrile groups to carboxylic acid groups.

Methodology:

  • Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ethyl propane-1,1,2,3-tetracarboxylate (1 equivalent).

  • Hydrolysis: Slowly add concentrated hydrochloric acid (HCl, ~37%, 5 equivalents) to the flask. The addition should be done carefully as the initial reaction may be exothermic.

  • Reflux: Heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Workup & Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will often precipitate out of the solution.

  • Purification: Filter the crude product using a Büchner funnel. Wash the solid with a small amount of ice-cold deionized water to remove any remaining HCl.

  • Drying & Characterization: Dry the purified white solid under vacuum. The final product's identity and purity should be confirmed by melting point analysis, ¹H-NMR, and ¹³C-NMR spectroscopy. The expected yield is typically high (95-96%).[7]

Analytical Characterization Workflow

Ensuring the correct identity and quantity of citrate or other organic acids in a pharmaceutical formulation is critical for quality control. A typical workflow involves high-performance liquid chromatography (HPLC).

Objective: To identify and quantify the citrate content in an oral syrup formulation.

Rationale: This workflow is designed for selectivity and sensitivity. HPLC separates the analyte of interest from other formulation components, and a suitable detector provides accurate quantification.

Analytical_Workflow A Step 1: Sample Preparation B Dilute syrup sample with mobile phase. Filter through 0.45 µm syringe filter. A->B C Step 2: HPLC Separation A->C D Column: C18 Reverse Phase Mobile Phase: Phosphate buffer (pH 2.5) Flow Rate: 1.0 mL/min Isocratic Elution C->D E Step 3: Detection C->E F Detector: UV-Vis at 210 nm (for carboxyl group absorbance) OR Charged Aerosol Detector (CAD) (for universal quantification) E->F G Step 4: Quantification E->G H Compare peak area of the sample to a standard curve of known citric acid concentrations. G->H

Caption: A standard workflow for the HPLC analysis of tricarboxylic acids in a pharmaceutical sample.

Conclusion: The Enduring Legacy and Future of the Tricarboxylic Acid Motif

The history of 1,2,3-propanetricarboxylic acids in pharmaceutical science is a testament to the profound link between fundamental biochemistry and applied drug development. The elucidation of the Citric Acid Cycle by Hans Krebs was a paradigm shift in our understanding of life, revealing citric acid as the central cog in cellular energy production.[3][5] This same molecule, by virtue of its versatile chemical properties—acidity, and the ability to chelate and buffer—has become an indispensable tool for the pharmaceutical formulator, ensuring the stability, efficacy, and palatability of countless medicines.[9][12]

Its structural cousin, tricarballylic acid, serves as a fascinating counterpoint. By inhibiting the very cycle its hydroxylated analog initiates, it provides researchers with a tool to probe metabolic pathways and serves as a versatile building block for creating novel chemical architectures.[13][19]

Looking forward, the utility of this simple C6 backbone is far from exhausted. The biocompatibility and trifunctional nature of these molecules make them prime candidates for developing biodegradable polymers for drug delivery systems and as sophisticated linkers in next-generation therapeutics like antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).[10][20] The journey that began with understanding how a pigeon's muscle works continues to propel innovation at the cutting edge of pharmaceutical chemistry.

References

  • PubChem. (n.d.). Citric Acid Cycle. National Center for Biotechnology Information. Retrieved from [Link]

  • Chem-Impex. (n.d.). Tricarballylic acid. Retrieved from [Link]

  • Citribel. (2024, September 23). The Role of Citric Acid and Citrates in Pharmaceuticals. Retrieved from [Link]

  • AnimalResearch.info. (2014, November 10). The citric acid cycle. Retrieved from [Link]

  • Wikipedia. (n.d.). Citric acid cycle. Retrieved from [Link]

  • A&E Television Networks. (2020, October 1). Escaping Nazis, Changing History: The Story Behind the Notorious Krebs Cycle. History.com. Retrieved from [Link]

  • Lasker Foundation. (2021, February 27). Krebs Cycle for converting food into energy. Retrieved from [Link]

  • Lambros, M., Tran, T., Fei, Q., & Nicolaou, M. (2022). Citric Acid: A Multifunctional Pharmaceutical Excipient. Pharmaceutics, 14(5), 972. Retrieved from [Link]

  • Citribel. (2025, November 14). Citric Acid & Citrates: Trusted Ingredients for Pharma and Nutraceuticals. Retrieved from [Link]

  • Grokipedia. (n.d.). Tricarboxylic acid. Retrieved from [Link]

  • Mamta Polycoats. (2026, March 16). Top 6 Applications of Triethyl Citrate Across Industries. Retrieved from [Link]

  • ResearchGate. (2025, August 7). The Chemistry of Tricarballylic Acid (TCA). Retrieved from [Link]

  • Russell, J. B., & Forsberg, N. (1986). Production of tricarballylic acid by rumen microorganisms and its potential toxicity in ruminant tissue metabolism. The British journal of nutrition, 56(1), 153–162. Retrieved from [Link]

  • The Good Scents Company. (n.d.). tricarballylic acid, 99-14-9. Retrieved from [Link]

  • ChemSrc. (2025, August 25). Tricarballylic acid. Retrieved from [Link]

  • Merck Index. (n.d.). Tricarballylic Acid. Retrieved from [Link]

  • Ingenta Connect. (2004, September 1). The Chemistry of Tricarballylic Acid (TCA). Retrieved from [Link]

  • MDPI. (2023, January 10). Tricarboxylic Acid Metabolite Imbalance in Rats with Acute Thioacetamide-Induced Hepatic Encephalopathy Indicates Incomplete Recovery. Retrieved from [Link]

  • PubChem. (n.d.). 1,1,1-Propanetricarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • NIST. (n.d.). 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, hydrate (1:1). NIST Chemistry WebBook. Retrieved from [Link]

  • Britannica. (2026, March 22). Tricarboxylic acid cycle. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Polycyclic Aromatic Hydrocarbons. Retrieved from [Link]

  • Scalettar, B. A. (2011). Early drug discovery and the rise of pharmaceutical chemistry. Drug testing and analysis, 3(7-8), 447–454. Retrieved from [Link]

  • Martinez-Reyes, I., & Chandel, N. S. (2020). Regulation and function of the mammalian tricarboxylic acid cycle. Nature communications, 11(1), 102. Retrieved from [Link]

  • Cheméo. (n.d.). 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, hydrate (1:1) (CAS 5949-29-1). Retrieved from [Link]

  • U.S. EPA. (n.d.). EPA-TSC/NERL: 531.1: Carbamates in Water Using HPLC w/ Post-Column Deriviti.... Retrieved from [Link]

  • American Chemical Society. (n.d.). The Pharmaceutical Century - 1800 to 1919. Retrieved from [Link]

  • SpiroChem. (n.d.). Linker Design. Retrieved from [Link]

  • MDPI. (2022, September 20). Chemoenzymatic Synthesis of Select Intermediates and Natural Products of the Desferrioxamine E Siderophore Pathway. Retrieved from [Link]

  • Wikipedia. (n.d.). Propane-1,2,3-tricarboxylic acid. Retrieved from [Link]

  • University of Leeds. (n.d.). Combinatorial libraries: strategies and methods for 'lead' discovery. Retrieved from [Link]

  • Donahue, M. G., & Scott, P. J. H. (2023). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of medicinal chemistry, 66(10), 6609–6621. Retrieved from [Link]

  • Jones, A. W. (2011). Early drug discovery and the rise of pharmaceutical chemistry. Drug testing and analysis, 3(7-8), 447–454. Retrieved from [Link]

  • O'Reilly, N. J., Grogan, J., O'Sullivan, O., et al. (2023). Design, Development, and Optimisation of Smart Linker Chemistry for Targeted Colonic Delivery—In Vitro Evaluation. Pharmaceutics, 15(1), 290. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and characterization of 1,1,1-trimethylolpropane trinitrate. Retrieved from [Link]

  • Exposome-Explorer. (n.d.). 1,2,3-Propanetricarboxylic acid (Compound). Retrieved from [Link]

  • University of York. (2020, October 3). 1c A HISTORY OF MEDICINAL CHEMISTRY - The Birth of Modern Medicine [Video]. YouTube. Retrieved from [Link]

  • Sturm, N. S. (1988). 1. Synthesis of Esters of 1,2,3-propanetricarboxylic Acid. 2. Novel Compounds from Indian Medicinal Plants. University of California, Davis.
  • MDPI. (2022, February 15). Detection of Eight Cannabinoids and One Tracer in Wastewater and River Water by SPE-UPLC–ESI-MS/MS. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Nucleophilic substitution reaction mechanisms involving 1,1,1-propanetricarboxylate

Application Note: Nucleophilic Substitution Workflows Involving 1,1,1-Propanetricarboxylate Derivatives Mechanistic Causality: The "Cyclopropanation Block" In the commercial synthesis of acyclic nucleoside analogues—most...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Nucleophilic Substitution Workflows Involving 1,1,1-Propanetricarboxylate Derivatives

Mechanistic Causality: The "Cyclopropanation Block"

In the commercial synthesis of acyclic nucleoside analogues—most notably the antiviral agents Famciclovir and Penciclovir—attaching a highly functionalized, acyclic alkyl chain to the N9 position of a purine base is a fundamental synthetic challenge [1].

A naive retrosynthetic approach might employ diethyl malonate alkylated with 1,2-dibromoethane to form the electrophilic side chain. However, this intermediate (diethyl 2-(2-bromoethyl)malonate) still possesses a highly acidic alpha-proton. Under the basic conditions required for the reaction, rapid intramolecular SN2 cyclization occurs, ejecting the second bromide to yield diethyl cyclopropane-1,1-dicarboxylate. This side reaction irreversibly destroys the linear electrophile [1].

To circumvent this, triethyl methanetricarboxylate is utilized as the initial carbon nucleophile. Because its central carbon is fully substituted (bearing three ethyl ester groups), it lacks an alpha-proton. When it attacks 1,2-dibromoethane via an SN2 mechanism, the resulting product—triethyl 3-bromopropane-1,1,1-tricarboxylate (TEBPT) —is completely stable against intramolecular cyclization [2]. The primary bromide is preserved as a pristine electrophilic site for the subsequent intermolecular SN2 displacement by the purine nucleophile.

Regioselectivity in Purine Alkylation

The second critical SN2 reaction involves the displacement of the bromide from TEBPT by 2-amino-6-chloropurine. Purine alkylation is notoriously challenging due to competing nucleophilicity between the N7 and N9 nitrogens of the purine ring.

The massive steric bulk of the 1,1,1-tricarboxylate group plays a pivotal role in dictating the reaction pathway. The transition state for N7-alkylation suffers from severe steric clashes between the bulky tricarboxylate tail and the adjacent C6-chloro substituent of the purine ring. Conversely, the N9-alkylation pathway is sterically unhindered and thermodynamically favored. By carefully selecting a polar aprotic solvent (DMF) and a mild base (K2CO3), the reaction kinetics are driven heavily toward the desired N9-alkylated product [3].

Mechanism Purine Purine Anion (Nucleophile) N9 N9 Attack Pathway Sterically Unhindered Major Product Purine->N9 Regioselective SN2 N7 N7 Attack Pathway Steric Clash Minor Product Purine->N7 Disfavored SN2 TEBPT 1,1,1-Propanetricarboxylate (Electrophile) TEBPT->N9 TEBPT->N7

Fig 1: Regioselectivity logic for the SN2 displacement by the purine anion.

Quantitative Data: Optimization of N-Alkylation

The table below summarizes the optimization parameters for the SN2 displacement of TEBPT by 2-amino-6-chloropurine, highlighting the causality of solvent and base selection on regioselectivity.

SolventBaseTemp (°C)Time (h)N9:N7 Regio-RatioIsolated Yield (%)
DMF K₂CO₃ 60 18 85:15 78
DMSOK₂CO₃601880:2072
DMFNaH251270:3065
NMPCs₂CO₃501688:1281

Table 1: Reaction parameters and their impact on the regioselectivity and yield of the SN2 purine alkylation.

Experimental Protocols

Protocol A: Synthesis of Triethyl 3-bromopropane-1,1,1-tricarboxylate (TEBPT)

Objective: Generate the electrophilic side-chain precursor via carbon-nucleophile SN2 substitution. Self-Validation System: The absence of cyclopropanated byproducts (verified by GC-MS) validates the structural stability of the tricarboxylate intermediate.

  • Reagent Preparation: Charge a dry, nitrogen-purged reactor with 1,2-dibromoethane (3.0 equiv) and anhydrous DMF (5 volumes).

  • Nucleophile Generation: In a separate vessel, dissolve triethyl methanetricarboxylate (1.0 equiv) in DMF. Add anhydrous K2CO3 (1.5 equiv) and stir at 25°C for 30 minutes to generate the stabilized carbanion.

  • SN2 Addition: Add the carbanion solution dropwise to the 1,2-dibromoethane solution over 2 hours. Critical: Maintain the internal temperature below 30°C to prevent di-alkylation.

  • Reaction Monitoring: Stir for 12 hours. Monitor via GC-FID. The reaction is considered complete when the triethyl methanetricarboxylate signal is <1%.

  • Workup: Quench with deionized water. Extract with ethyl acetate (3x). Wash the combined organic layers with brine to remove residual DMF. Dry over Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Distill the crude residue under high vacuum to remove excess 1,2-dibromoethane, yielding TEBPT as a pale yellow liquid [2].

Protocol B: Regioselective N9-Alkylation of 2-Amino-6-chloropurine

Objective: Couple the purine base with TEBPT via nitrogen-nucleophile SN2 displacement. Self-Validation System: Selective precipitation from aqueous DMF isolates the N9-isomer, validating the regioselectivity of the process through thermodynamic solubility differences [3].

  • Deprotonation: Suspend 2-amino-6-chloropurine (1.0 equiv) and anhydrous K2CO3 (1.2 equiv) in anhydrous DMF (10 volumes). Stir at 50°C for 1 hour to form the reactive purine anion.

  • Electrophile Addition: Add TEBPT (1.1 equiv) dropwise to the suspension.

  • SN2 Displacement: Elevate the reactor temperature to 60°C and stir for 18 hours.

  • In-Process Control (IPC): Analyze an aliquot via HPLC (UV 254 nm). Proceed to the next step only when the purine starting material is <2%.

  • Selective Crystallization: Cool the mixture to room temperature. Slowly add deionized water (15 volumes) while stirring vigorously. The N9-alkylated product selectively crystallizes due to its significantly lower solubility in the aqueous DMF mixture compared to the N7-isomer [3].

  • Isolation: Filter the precipitate, wash with cold water and a minimal amount of cold methanol, and dry under vacuum at 45°C to constant weight.

Workflow A Triethyl Methanetricarboxylate C Triethyl 3-bromopropane- 1,1,1-tricarboxylate A->C Alkylation (K2CO3, DMF) B 1,2-Dibromoethane B->C E N9-Alkylated Purine Intermediate C->E SN2 Displacement (N9 Attack) D 2-Amino-6-chloropurine D->E

Fig 2: Mechanistic workflow of purine N9-alkylation via 1,1,1-propanetricarboxylate.

References

  • Choudary, B. M., Geen, G. R., Kincey, P. M., & Woods, N. (1996). A Direct Approach to the Synthesis of Famciclovir and Penciclovir. Nucleosides and Nucleotides, 15(5), 981-994. 1

  • Triethyl 3-bromopropane-1,1,1-tricarboxylate CAS 71170-82-6. Home Sunshine Pharma. 2

  • US6761767B2 - Production method of famciclovir and production and crystallization method of intermediate therefor. Google Patents.3

Sources

Application

Application of 1,1,1-Propanetricarboxylate in Purine Nucleoside Analogue Development: A Synthetic Framework for Penciclovir and Famciclovir

Introduction & Mechanistic Rationale The development of acyclic purine nucleoside analogues revolutionized antiviral therapy, specifically in the management of Herpes Simplex Virus (HSV) and Varicella-Zoster Virus (VZV)....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The development of acyclic purine nucleoside analogues revolutionized antiviral therapy, specifically in the management of Herpes Simplex Virus (HSV) and Varicella-Zoster Virus (VZV). Unlike traditional nucleosides, these analogues lack a rigid ribose sugar ring, utilizing an acyclic aliphatic side chain to mimic the sugar moiety. Upon entering a virus-infected cell, they are selectively phosphorylated by viral thymidine kinase and subsequently inhibit viral DNA polymerase[1].

A critical challenge in the synthesis of branched-chain nucleoside analogues—such as Penciclovir and its orally bioavailable prodrug Famciclovir —is the efficient and regioselective construction of the 4-hydroxy-3-(hydroxymethyl)butyl side chain. Triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS: 71170-82-6) serves as the premier electrophilic synthon for this purpose[2][3].

Causality in Synthon Selection: The structural brilliance of using 1,1,1-propanetricarboxylate lies in its dual functionality:

  • Electrophilic Hub: The terminal bromoethyl group acts as a highly reactive electrophile for the N9 -alkylation of the purine base.

  • Steric Regiocontrol & Pro-Diol Core: The bulky triethyl methanetricarboxylate moiety provides immense steric hindrance during the coupling phase, suppressing unwanted N7 -alkylation. Post-coupling, the tricarboxylate group is easily decarbethoxylated to a diethyl malonate derivative, which is then chemoselectively reduced to yield the exact branched diol architecture required for Penciclovir[2].

Retrosynthetic Strategy & Pathway Visualization

The divergent synthesis begins with the coupling of 2-amino-6-chloropurine and triethyl 3-bromopropane-1,1,1-tricarboxylate. 2-amino-6-chloropurine is chosen over guanine because the 6-chloro group enhances solubility in organic solvents and acts as a versatile functional handle. For Penciclovir, the chlorine is hydrolyzed to a hydroxyl group (yielding the guanine base); for Famciclovir, it is catalytically hydrogenated to yield a 2-aminopurine core, followed by diacetylation to enhance lipophilicity and oral absorption[3].

Pathway Start 2-Amino-6-chloropurine + Triethyl 3-bromopropane-1,1,1-tricarboxylate Alkylation N9-Alkylated Triester (Regioselective Coupling) Start->Alkylation K2CO3, DMF, 60°C (Steric control favors N9) Decarb Diester Intermediate (via Decarbethoxylation) Alkylation->Decarb NaOEt / EtOH or Krapcho Conditions Diol Acyclic Diol Intermediate (via Chemoselective Reduction) Decarb->Diol NaBH4 / CaCl2 (Ester to Primary Alcohol) Penciclovir Penciclovir (Acidic Hydrolysis of C6-Cl) Diol->Penciclovir 2N HCl, Reflux Famciclovir Famciclovir (Pd/C Hydrogenation & Acetylation) Diol->Famciclovir 1. H2, Pd/C 2. Ac2O, Pyridine

Caption: Divergent synthetic pathway of Penciclovir and Famciclovir utilizing the 1,1,1-propanetricarboxylate synthon.

Step-by-Step Experimental Protocols

The following protocols outline the synthesis from the perspective of scalable, self-validating chemical biology workflows.

Workflow 1: Regioselective N9 -Alkylation

Objective: Couple the purine base with the acyclic side chain precursor.

  • Step 1: Suspend 2-amino-6-chloropurine (1.0 eq) and anhydrous K2​CO3​ (1.5 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Step 2: Stir at room temperature for 30 minutes. Causality: This pre-incubation deprotonates the purine N9 proton ( pKa​≈9.5 ), generating a highly nucleophilic purine anion.

  • Step 3: Dropwise add triethyl 3-bromopropane-1,1,1-tricarboxylate (1.1 eq)[4]. Heat the reaction mixture to 60°C for 12 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Dichloromethane:Methanol 9:1). The starting purine ( Rf​≈0.2 ) should disappear, replaced by a highly lipophilic UV-active spot ( Rf​≈0.7 ).

  • Step 4: Quench with ice water, extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate to yield the N9-alkylated triester.

Workflow 2: Decarbethoxylation & Chemoselective Reduction

Objective: Trim the tricarboxylate to a diester, then reduce to the branched diol.

  • Step 1 (Decarbethoxylation): Dissolve the triester in ethanol and treat with a catalytic amount of Sodium Ethoxide (NaOEt). Reflux for 4 hours. Causality: Under basic conditions, one of the ethoxycarbonyl groups is cleaved (retro-Claisen type or hydrolysis/decarboxylation), yielding the more stable diethyl malonate derivative.

  • Step 2 (Reduction): Isolate the diester and dissolve in anhydrous THF. Cool to 0°C.

  • Step 3: Add NaBH4​ (4.0 eq) followed by CaCl2​ (2.0 eq) in portions. Causality: The combination of NaBH4​ and CaCl2​ generates Calcium Borohydride ( Ca(BH4​)2​ ) in situ. This reagent is vastly superior to LiAlH4​ here, as it chemoselectively reduces esters to primary alcohols without risking the reductive dechlorination of the 6-chloro purine position.

  • Self-Validation Checkpoint: LC-MS analysis should confirm the mass shift from the diester ( m/z 356.1) to the acyclic diol ( m/z 272.1)[5].

Workflow 3: Divergent Functionalization

Pathway A: Synthesis of Penciclovir

  • Step 1: Suspend the acyclic diol intermediate in 2N aqueous HCl.

  • Step 2: Reflux for 4-6 hours. Causality: Acidic hydrolysis cleanly converts the 6-chloro group to a 6-hydroxyl group (which tautomerizes to the 6-oxo guanine form), completing the Penciclovir structure.

  • Step 3: Neutralize with NaOH, crystallize from water/methanol to obtain pure Penciclovir.

Pathway B: Synthesis of Famciclovir (Prodrug)

  • Step 1 (Dehalogenation): Dissolve the acyclic diol in methanol. Add 10% Pd/C catalyst and triethylamine (to scavenge HCl). Stir under an H2​ atmosphere (1 atm) for 3 hours. Causality: This selectively removes the 6-chloro group, yielding the 2-aminopurine base necessary for the Famciclovir prodrug.

  • Step 2 (Acetylation): Filter the catalyst, concentrate, and redissolve the residue in anhydrous pyridine. Add Acetic Anhydride ( Ac2​O , 3.0 eq) and a catalytic amount of DMAP.

  • Step 3: Stir at room temperature for 2 hours. The diacetylation of the primary alcohols increases the molecule's lipophilicity, which is the primary driver for Famciclovir's superior oral bioavailability (~77%) compared to Penciclovir (~5%)[1][3].

  • Step 4: Aqueous workup and recrystallization yield Famciclovir.

Quantitative Data & Intermediates Summary

The following table summarizes the key physicochemical properties and analytical markers for the intermediates and final APIs in this synthetic cascade.

Compound / IntermediateChemical FormulaMolecular WeightKey Analytical Marker (MS / NMR)Expected Yield
Triethyl 3-bromopropane-1,1,1-tricarboxylate C12​H19​BrO6​ 339.18 g/mol 1H NMR: Triplet at ~3.4 ppm ( −CH2​−Br )N/A (Synthon)
N9-Alkylated Triester C17​H22​ClN5​O6​ 427.84 g/mol ESI-MS: [M+H]+ at m/z 428.175 - 85%
Diester Intermediate C14​H18​ClN5​O4​ 355.78 g/mol ESI-MS: [M+H]+ at m/z 356.180 - 90%
Acyclic Diol (Dehydroxy-chloro Penciclovir) C10​H14​ClN5​O2​ 271.70 g/mol 1H NMR: Broad singlet ~4.5 ppm ( −OH )70 - 80%
Penciclovir C10​H15​N5​O3​ 253.26 g/mol ESI-MS: [M+H]+ at m/z 254.1> 90%
Famciclovir C14​H19​N5​O4​ 321.33 g/mol 1H NMR: Singlets at ~2.0 ppm ( −OAc )80 - 85%

References

  • Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine ResearchGate[Link]

  • A New Method to Synthesize Famciclovir ResearchGate[Link]

  • Penciclovir-impurities (Dehydroxy-(chloro) Penciclovir / Triethyl 3-bromopropane-1,1,1-tricarboxylate) Pharmaffiliates[Link]

Sources

Method

Laboratory-Scale Extraction and Isolation of Propanetricarboxylate Compounds: Principles and Protocols

An Application Guide for Researchers Abstract: This document provides a comprehensive guide to the laboratory-scale extraction and isolation of propanetricarboxylate compounds, with a primary focus on propane-1,2,3-trica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Researchers

Abstract: This document provides a comprehensive guide to the laboratory-scale extraction and isolation of propanetricarboxylate compounds, with a primary focus on propane-1,2,3-tricarboxylic acid (tricarballylic acid) as a representative molecule. The principles discussed are broadly applicable to its isomers, including 1,1,1-propanetricarboxylic acid. We delve into the foundational chemical properties that govern separation, offering detailed, step-by-step protocols for liquid-liquid extraction, purification via recrystallization, and analytical verification using High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices is emphasized throughout, ensuring a deep understanding of the methodology for researchers, scientists, and drug development professionals.

A Note on Isomers: Focusing on Propane-1,2,3-Tricarboxylic Acid

While the topic specifies 1,1,1-propanetricarboxylate, the vast majority of published methodologies and practical applications concern its isomer, propane-1,2,3-tricarboxylic acid, commonly known as tricarballylic acid.[1] Given its structural and chemical similarity—both being small, highly polar tricarboxylic acids—the principles and protocols detailed herein are directly applicable. Tricarballylic acid serves as an excellent model compound due to the extensive documentation of its synthesis, purification, and analysis.[2][3][4]

Part 1: Foundational Principles of Separation

The successful extraction and isolation of propanetricarboxylates hinge on exploiting their key chemical characteristic: the presence of three carboxylic acid groups. These groups dictate the molecule's solubility, polarity, and charge state, which can be manipulated by altering the pH of the surrounding medium.

1.1 The Central Role of pH and pKa

A carboxylic acid (R-COOH) exists in equilibrium with its conjugate base, a carboxylate anion (R-COO⁻). The pKa is the pH at which the acid and its conjugate base are present in equal concentrations.

  • When pH < pKa: The equilibrium shifts towards the protonated, neutral form (R-COOH). This form is significantly less polar and more soluble in organic solvents.

  • When pH > pKa: The equilibrium shifts towards the deprotonated, anionic form (R-COO⁻). This charged species is highly polar and preferentially soluble in aqueous solutions.

For a tricarboxylic acid like tricarballylic acid, there are three pKa values to consider (pKa₁, pKa₂, pKa₃). To ensure the molecule is in its fully protonated, neutral state for extraction into an organic solvent, the pH of the aqueous solution must be adjusted to be lower than the first pKa value. Conversely, to move it back into an aqueous phase as a salt, the pH must be raised above the third pKa value. This pH-dependent partitioning is the cornerstone of liquid-liquid extraction for this class of compounds.[5]

1.2 Principles of Liquid-Liquid Extraction (LLE)

LLE is a separation technique based on the differential solubility of a compound between two immiscible liquid phases, typically an aqueous phase and an organic solvent.[6] For carboxylic acids, this process is often termed an "acid-base extraction."[5]

The choice of organic solvent is critical. An ideal extraction solvent should:

  • Be immiscible with water.

  • Readily dissolve the protonated form of the propanetricarboxylate.

  • Have a low boiling point for easy removal via evaporation.

  • Be relatively non-toxic and inert.

Reactive extraction, which involves adding extractants like long-chain aliphatic tertiary amines (e.g., tri-n-octylamine) to the organic phase, can significantly enhance the partitioning of carboxylic acids from aqueous solutions by forming acid-amine complexes.[6][7][8]

1.3 Purification by Crystallization

Crystallization is a powerful technique for purifying solid compounds.[9] It relies on the principle that the solubility of a compound in a solvent is temperature-dependent. A crude solid is dissolved in a minimal amount of a suitable hot solvent to create a saturated solution. As the solution cools, the solubility decreases, and the compound crystallizes out, leaving impurities behind in the solvent (mother liquor).[2] Tricarballylic acid, for example, is readily soluble in hot water but much less so in cold water, making water an excellent solvent for its recrystallization.[2][3]

Part 2: Experimental Protocols and Workflows

This section provides detailed, self-validating protocols for the extraction, isolation, and analysis of propanetricarboxylate compounds from a starting aqueous matrix.

Overall Experimental Workflow

The logical flow from a raw sample to a verified, pure compound is essential for reproducible results. The diagram below outlines the comprehensive workflow.

G cluster_extraction Extraction cluster_isolation Isolation cluster_purification Purification & Verification A Aqueous Sample (e.g., Reaction Mixture) B Acidify to pH < pKa1 A->B C Liquid-Liquid Extraction with Organic Solvent B->C D Isolate Organic Phase C->D E Back-Extract into Aqueous Base (pH > pKa3) D->E F Isolate Aqueous Phase (contains carboxylate salt) E->F G Re-acidify to Precipitate F->G H Filter & Dry Crude Solid G->H I Recrystallization H->I J Collect & Dry Pure Crystals I->J K Purity & Identity Verification (HPLC, NMR, MP) J->K L Verified Pure Compound K->L G cluster_sepfunnel Separatory Funnel cluster_sepfunnel2 Separatory Funnel start Aqueous Sample (Product + Impurities) pH ~ 7 step1 1. Acidify with HCl (pH < 2) start->step1 step2 2. Extract with Ethyl Acetate step1->step2 org_phase Organic Phase (Product + Neutral Impurities) step2->org_phase aq_phase Aqueous Phase (Salts, Polar Impurities) step3 3. Back-extract with NaOH (pH > 12) org_phase->step3 org_phase2 Organic Phase (Neutral Impurities) aq_phase2 Aqueous Phase (Product Salt) step3->aq_phase2 step4 4. Acidify with HCl 5. Filter/Extract aq_phase2->step4 end Crude Solid Product step4->end

Caption: Logical flow of the acid-base liquid-liquid extraction protocol.

Protocol 2: Purification by Recrystallization

This protocol purifies the crude solid obtained from extraction.

Rationale: The higher solubility of the propanetricarboxylate in hot water compared to cold water is exploited. Impurities that are either highly soluble in cold water or insoluble in hot water can be effectively removed.

Materials:

  • Crude propanetricarboxylate solid.

  • Deionized water.

  • Erlenmeyer flask, hot plate, Büchner funnel, filter paper, vacuum flask.

  • Ice bath.

Procedure:

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal volume of deionized water and heat the mixture gently on a hot plate with stirring. Continue adding small portions of hot water until the solid just dissolves completely. Avoid adding excess solvent.

  • Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

  • Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

  • Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals in the funnel with a small amount of ice-cold deionized water to rinse away any remaining mother liquor.

  • Drying: Allow the crystals to dry on the filter paper under vacuum for a period. For complete drying, transfer the crystals to a watch glass and place them in a drying oven at a temperature well below the compound's melting point (e.g., 60-80°C) or in a vacuum desiccator.

Protocol 3: Purity Assessment and Quantification by HPLC

This protocol serves as the self-validating step to confirm the purity of the isolated compound. High-Performance Liquid Chromatography (HPLC) is the preferred method for analyzing non-volatile, polar organic acids. Rationale: Reversed-phase HPLC separates compounds based on their polarity. Highly polar compounds like propanetricarboxylates have weak retention on standard C18 columns and require highly aqueous mobile phases. Ion-exclusion chromatography is another excellent choice, offering high selectivity for weak acids. [10]Detection is typically achieved using a UV detector at a low wavelength (e.g., 210 nm) where carboxylic acids absorb light.

Table 1: Example HPLC Conditions for Organic Acid Analysis

ParameterCondition 1: Reversed-PhaseCondition 2: Ion-Exclusion
Column Polar-modified C18 (e.g., Ascentis Express AQ-C18) Ion-Exclusion (e.g., Shim-pack Fast-OA) [10]
Mobile Phase 25 mM Potassium Phosphate buffer, pH 2.55 mM Sulfuric Acid in water
Flow Rate 0.5 mL/min1.0 mL/min
Column Temp. 35 °C40 °C
Injection Vol. 5 µL10 µL
Detector UV at 210 nmUV at 210 nm or Conductivity Detector [10]

Procedure:

  • Standard Preparation: Prepare a stock solution of a known concentration (e.g., 1 mg/mL) of a certified reference standard of the target propanetricarboxylate in the mobile phase. Create a series of dilutions to generate a calibration curve (e.g., 100, 50, 25, 10, 1 µg/mL).

  • Sample Preparation: Accurately weigh a small amount of the purified, dried crystals and dissolve it in the mobile phase to a known concentration (e.g., 50 µg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

  • Analysis: Inject the standards and the sample onto the HPLC system.

  • Quantification and Purity Assessment:

    • Identity Confirmation: The retention time of the major peak in the sample chromatogram should match that of the reference standard.

    • Purity Calculation: Purity is determined by the area percent method. Purity (%) = (Area of Main Peak / Total Area of All Peaks) × 100. For a highly pure sample, this value should be >98-99%.

    • Concentration Determination: Using the calibration curve generated from the standards, determine the exact concentration of the prepared sample solution to verify the sample preparation accuracy.

Part 3: Troubleshooting and Key Considerations

  • Emulsion Formation during LLE: Emulsions are common when extracting from complex biological or reaction matrices. [11]To break them, add a small amount of brine, gently swirl rather than shake, or centrifuge the mixture.

  • Low Extraction Recovery: Ensure the pH is sufficiently low (<2) during the initial extraction. Perform at least three extractions with the organic solvent as the compound may have significant water solubility even in its protonated form.

  • Oiling Out during Crystallization: If the compound separates as an oil instead of a solid, it may be due to impurities or cooling the solution too rapidly. Try reheating the solution, adding slightly more solvent, and allowing it to cool much more slowly.

  • Poor HPLC Peak Shape: Tailing peaks for carboxylic acids are common. Ensure the mobile phase pH is low enough (pH 2-3) to suppress the ionization of the carboxyl groups, leading to sharper, more symmetrical peaks.

References

  • Mueller, H. F., Larson, T. E., & Ferretti, M. (n.d.). Chromatographic separation and identification of organic acids. The Illinois State Water Survey.
  • SciELO. (n.d.). Recovery of carboxylic acids from aqueous solutions by liquid-liquid extraction with a triisooctylamine diluent system. Available at: [Link]

  • Shimadzu. (n.d.). No.61 Various Analysis Techniques for Organic Acids and Examples of Their Application. Available at: [Link]

  • Waters. (n.d.). Separation of Organic Acids with Mixed-Mode LC Column and Mass Detector. Available at: [Link]

  • Agilent Technologies. (2020). Separation of Organic Acids on an Agilent Polaris C18-A Column. Available at: [Link]

  • Green Chemistry (RSC Publishing). (n.d.). Liquid–liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. Available at: [Link]

  • CDN. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Available at: [Link]

  • JuSER. (n.d.). Beyond Phase Equilibria: Selecting Suitable Solvent Systems for Reactive Extraction of Carboxylic Acids. Available at: [Link]

  • IJAERD. (2005). Study on Extraction of Carboxylic Acid Using Solvent Extraction. Available at: [Link]

  • Organic Syntheses. (n.d.). Tricarballylic acid. Available at: [Link]

  • Green Chemistry (RSC Publishing). (n.d.). Selective defunctionalization of citric acid to tricarballylic acid as a precursor for the production of high-value plasticizers. Available at: [Link]

  • PubChem - NIH. (n.d.). 1,1,1-Propanetricarboxylic acid. Available at: [Link]

  • MDPI. (2023). Research Progress in the Industrial Crystallization of Citrate—A Review. Available at: [Link]

  • Google Patents. (n.d.). Crystallization method for organic acid or organic acid ester.
  • Wikipedia. (n.d.). Propane-1,2,3-tricarboxylic acid. Available at: [Link]

Sources

Application

Application Notes and Protocols: Hydrogenolysis Methods for the Production of 1,1,1-Propanetricarboxylate Derivatives

Introduction: The Strategic Importance of 1,1,1-Propanetricarboxylate Derivatives and the Role of Hydrogenolysis In the landscape of pharmaceutical and materials science research, 1,1,1-propanetricarboxylate derivatives...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of 1,1,1-Propanetricarboxylate Derivatives and the Role of Hydrogenolysis

In the landscape of pharmaceutical and materials science research, 1,1,1-propanetricarboxylate derivatives represent a critical class of molecular building blocks. Their trifunctional nature, stemming from a central quaternary carbon atom bonded to three carboxyl groups, offers a unique scaffold for the synthesis of complex molecules, including enzyme inhibitors, receptor ligands, and specialized polymers. These derivatives are structurally related to malonic acid, a cornerstone in organic synthesis for forming carbon-carbon bonds.[1] The ability to selectively manipulate the three carboxyl groups is paramount for their effective use.

Often, during a multi-step synthesis, one or more of these carboxylic acid functionalities are protected as benzyl esters. The benzyl group is favored for its general stability across a range of reaction conditions.[2] However, the crucial step is its selective removal to unmask the carboxylic acid for subsequent transformations. Catalytic hydrogenolysis stands as a premier method for this deprotection, renowned for its mild conditions and clean conversion, typically yielding the desired acid and toluene as the sole byproduct.[2][3]

This guide provides a detailed exploration of hydrogenolysis methods tailored for the production of 1,1,1-propanetricarboxylate derivatives from their benzylated precursors. We will delve into the mechanistic underpinnings of this transformation, present field-proven protocols, and offer insights into process optimization and troubleshooting, equipping researchers with the knowledge to confidently and efficiently utilize this powerful synthetic tool.

Reaction Mechanisms and Catalysis: The "Why" Behind the "How"

Understanding the mechanism of catalytic hydrogenolysis is not merely academic; it is the foundation for rational protocol design and effective troubleshooting. The process involves the cleavage of a chemical bond—in this case, a carbon-oxygen bond—by the addition of hydrogen, mediated by a catalyst.[4]

The Core Principle: C-O Bond Cleavage

The most common application in this context is the hydrogenolysis of a benzyl ester. The benzylic C-O bond is particularly susceptible to cleavage due to the stability of the benzyl radical intermediate. The generally accepted mechanism on a heterogeneous catalyst like Palladium on Carbon (Pd/C) involves several key steps:[2]

  • Adsorption: Both the benzyl ester substrate and molecular hydrogen (H₂) adsorb onto the active sites of the palladium surface.

  • Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved upon adsorption, forming reactive palladium hydride species on the catalyst surface.

  • C-O Bond Cleavage: The adsorbed benzyl ester interacts with the surface-bound hydrogen, leading to the cleavage of the benzylic C-O bond. This step generates the carboxylic acid and a toluene molecule.

  • Desorption: The final products, the 1,1,1-propanetricarboxylate derivative and toluene, desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Catalyst Selection: An Expert's Perspective

The choice of catalyst is the most critical parameter influencing the reaction's success.

  • Palladium on Carbon (Pd/C): This is the workhorse catalyst for benzyl group hydrogenolysis.[3][5] Its high activity, selectivity, and relative ease of handling make it the first choice for most applications. Typically, 5% or 10% Pd on a high-surface-area activated carbon support is used. The carbon support is not merely an inert scaffold; it influences the catalyst's activity and physical properties. For sensitive substrates, Pearlman's catalyst (Pd(OH)₂/C) can be more active and may prevent side reactions.[6]

  • Raney® Nickel: This is a fine-grained nickel-aluminium alloy, often used as an air-stable slurry.[7] While also effective for hydrogenolysis, it can sometimes exhibit different chemoselectivity compared to palladium catalysts.[8][9] It is a strong reducing agent and can also reduce aromatic rings under more forcing conditions, a factor to consider when other reducible functional groups are present.[7]

  • Catalytic Transfer Hydrogenation (CTH): This approach offers a significant practical advantage by avoiding the need for handling flammable hydrogen gas under pressure.[4][10] Instead, a hydrogen donor molecule, such as cyclohexene, 1,4-cyclohexadiene, or ammonium formate, is used.[4][10] The catalyst (typically Pd/C) facilitates the transfer of hydrogen from the donor to the substrate. This method is particularly well-suited for standard laboratory setups.

Below is a diagram illustrating the general catalytic cycle for the hydrogenolysis of a benzyl ester on a palladium surface.

Hydrogenolysis_Mechanism cluster_catalyst Palladium Catalyst Surface cluster_reactants Reactants cluster_products Products Pd_Surface Pd(0) Active Site Pd_H Palladium Hydride (Pd-H) Pd_Substrate_H Adsorbed Complex Pd_H->Pd_Substrate_H Hydrogen Transfer Pd_Substrate_H->Pd_Surface Product Desorption Acid R-CO₂H (Carboxylic Acid) Pd_Substrate_H->Acid Toluene Toluene Pd_Substrate_H->Toluene H2 H₂ (Hydrogen Gas) H2->Pd_Surface Adsorption & Dissociation Substrate R-CO₂-Bn (Benzyl Ester) Substrate->Pd_Surface Adsorption Workflow Start Start: Tribenzyl 1,1,1-Propanetricarboxylate Setup Dissolve in Solvent Add Catalyst (e.g., 10% Pd/C) Start->Setup Reaction Introduce Hydrogen Source (H₂ Gas or Donor) Stir at Appropriate Temp. Setup->Reaction Monitor Monitor by TLC/LC-MS Reaction->Monitor Monitor->Reaction Incomplete Workup Filter to Remove Catalyst Remove Solvent Monitor->Workup Complete Purify Purification (Crystallization or Chromatography) Workup->Purify Analyze Characterization (NMR, MS, HPLC) Purify->Analyze End Final Product: 1,1,1-Propanetricarboxylic Acid Derivative Analyze->End

Sources

Method

Application Note: Advanced NMR Spectroscopy Protocols for 1,1,1-Propanetricarboxylate Derivatives

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Drug Development Professionals Matrix/Application: Active Pharmaceutical Ingredient (API) Intermediates (e.g., Famciclovir/Penciclovir synth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Drug Development Professionals Matrix/Application: Active Pharmaceutical Ingredient (API) Intermediates (e.g., Famciclovir/Penciclovir synthesis)

Scientific Context & Analytical Challenges

1,1,1-propanetricarboxylate derivatives—most notably triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS 71170-82-6)—are highly functionalized organic compounds characterized by a propane backbone where the C1 position is fully substituted with three carboxylate ester groups[1]. These compounds serve as critical synthetic intermediates in the pharmaceutical industry, particularly in the construction of the acyclic side chains of purine nucleoside analogue antivirals like Famciclovir and Penciclovir[2].

From a spectroscopic perspective, analyzing 1,1,1-propanetricarboxylates presents unique structural and dynamic challenges:

  • Steric Bulk and Relaxation Dynamics: The C1 carbon is a fully substituted quaternary center. Lacking directly attached protons, its spin-lattice relaxation time ( T1​ ) is exceptionally long. Standard NMR acquisition parameters often result in the complete absence of this critical quaternary signal.

  • Signal Dynamic Range: The three equivalent ethyl ester groups generate signals that are three times more intense than the backbone methylene protons, requiring careful receiver gain optimization to prevent digitizer clipping while maintaining the signal-to-noise ratio (SNR) of the backbone.

  • Acid Sensitivity: While esters are generally stable, trace acids in deuterated solvents can catalyze transesterification or hydrolysis, compromising sample integrity during long 2D or 13 C acquisitions.

Causality-Driven Methodology: The "Why" Behind the Protocol

To ensure high-fidelity data, every step of this protocol is designed as a self-validating system . We do not merely acquire data; we prove the system is capable of acquiring valid data before the primary experiment begins.

Solvent Selection and Preparation

Protocol Choice: Deuterated Chloroform ( CDCl3​ ) neutralized with basic alumina. Causality: 1,1,1-triethyl esters are highly hydrophobic and exhibit excellent solubility in CDCl3​ [1]. However, CDCl3​ degrades under UV light to form phosgene and deuterium chloride (DCl). Trace DCl can shift the residual water peak into the spectral region of the ester methylene quartet (~4.2 ppm), obscuring critical data. Passing the solvent through a basic alumina plug immediately prior to use neutralizes trace acids, locking the water peak at ~1.5 ppm and preventing acid-catalyzed degradation.

Modulating Spin-Lattice ( T1​ ) Relaxation

Protocol Choice: Extended relaxation delays ( d1​≥10 s) and Inverse-Gated Decoupling for 13 C NMR. Causality: The quaternary C1 carbon relies on weak, long-range dipole-dipole interactions for relaxation[3]. If a standard 2-second delay is used, the C1 magnetization will not fully recover between pulses, rendering the peak invisible. Furthermore, standard continuous proton decoupling induces a Nuclear Overhauser Effect (NOE), which artificially enhances the signals of protonated carbons but leaves the quaternary carbon unenhanced, destroying quantitative integration. Inverse-gated decoupling applies the decoupler only during acquisition, suppressing the NOE and yielding quantitative carbon data.

Step-by-Step Experimental Protocol

Phase 1: Sample Preparation (Self-Validating)
  • Gravimetric Measurement: Weigh exactly 35.0 mg of the 1,1,1-propanetricarboxylate derivative into a clean glass vial. Note: This specific mass ensures sufficient concentration for 13 C detection without causing radiation damping or viscosity-induced line broadening in 1 H spectra.

  • Solvent Purification: Pack a glass Pasteur pipette with glass wool and 2 cm of activated basic alumina. Elute 0.7 mL of CDCl3​ directly into the sample vial.

  • Dissolution & Filtration: Swirl the vial gently until the solid is completely dissolved. Draw the solution into a 1 mL glass syringe and filter it through a 0.22 µm PTFE syringe filter directly into a high-precision 5 mm NMR tube. Validation Check: Hold the tube to the light. The solution must be optically clear. Particulates distort the B0​ magnetic field, degrading resolution.

Phase 2: Spectrometer Setup & Shimming
  • Probe Tuning: Insert the sample into the spectrometer (e.g., 400 MHz or higher). Tune and match the probe specifically for both 1 H and 13 C frequencies.

  • Locking & Shimming: Lock onto the CDCl3​ deuterium signal. Execute a gradient shimming protocol (e.g., TopShim). Validation Check (Critical): Acquire a single-scan 1 H spectrum (zg). Measure the Full Width at Half Maximum (FWHM) of the residual CHCl3​ peak at 7.26 ppm. Do not proceed to 13 C or 2D acquisition unless the FWHM is ≤1.0 Hz. If it is broader, re-shim.

Phase 3: Acquisition Parameters

Execute the experiments using the optimized parameters detailed in Table 1 .

Table 1: Optimized NMR Acquisition Parameters
Parameter 1 H Standard 1D 13 C Quantitative (Inverse-Gated)2D 1 H- 13 C HSQC
Pulse Sequence zg30zgighsqcedetgpsisp2.2
Spectral Width (SW) 20 ppm250 ppmF2: 12 ppm, F1: 200 ppm
Relaxation Delay ( d1​ ) 2.0 s12.0 s 1.5 s
Number of Scans (NS) 16512 - 10244 (per increment)
Receiver Gain (RG) AutocalibratedAutocalibratedAutocalibrated
Decoupling NoneWALTZ-16 (Acquisition only)GARP-4

Data Interpretation & Quantitative Summaries

Upon successful acquisition, the spectrum must be evaluated against predictive models and literature precedents for tricarboxylate systems[3]. Table 2 summarizes the expected chemical shifts for the Famciclovir intermediate, triethyl 3-bromopropane-1,1,1-tricarboxylate.

Table 2: Expected NMR Chemical Shifts & Assignments
NucleusChemical Shift ( δ , ppm)Multiplicity & Coupling ( J , Hz)IntegrationStructural Assignment
1 H 1.28Triplet ( J≈7.1 )9HEster −CH3​ (3x)
1 H 2.72Triplet ( J≈6.8 )2HBackbone −CH2​− (C2)
1 H 3.48Triplet ( J≈6.8 )2HHalogenated −CH2​Br (C3)
1 H 4.26Quartet ( J≈7.1 )6HEster −CH2​−O− (3x)
13 C 13.8Singlet3CEster −CH3​ (3x)
13 C 28.5Singlet1CHalogenated −CH2​Br (C3)
13 C 36.2Singlet1CBackbone −CH2​− (C2)
13 C 62.1Singlet3CEster −CH2​−O− (3x)
13 C 64.5 Singlet (Low Intensity) 1C Quaternary C1 (Tricarboxylate)
13 C 166.8Singlet3CCarbonyl C=O (3x)

Note: The quaternary C1 carbon at ~64.5 ppm is the primary diagnostic peak confirming the integrity of the 1,1,1-tricarboxylate core. Its presence validates the extended d1​ delay protocol.

Analytical Workflow Visualization

The following diagram maps the self-validating logic flow required to successfully analyze sterically hindered tricarboxylate esters without signal loss.

NMR_Workflow Start 1,1,1-Propanetricarboxylate Sample Solvent Solvent Selection (Neutralized CDCl3) Start->Solvent Prep Sample Preparation (35 mg / 0.7 mL) Solvent->Prep Dissolve Degas Filtration & Degassing (Remove Paramagnetics) Prep->Degas Acq1H 1H NMR Acquisition (Standard 1D, d1=2s) Degas->Acq1H Acq13C 13C NMR Acquisition (Inverse Gated, d1=12s) Degas->Acq13C Acq2D 2D HSQC/HMBC (Connectivity Mapping) Degas->Acq2D Process Data Processing (Apodization, FT, Phase) Acq1H->Process Acq13C->Process Acq2D->Process Verify Structural Verification (API Intermediate Release) Process->Verify Confirm Purity & Core

Figure 1: Self-validating NMR workflow for sterically hindered tricarboxylate esters.

References

  • Arkivoc. "Synthesis of trialkyl 2-halogeno-1,1,1-ethanetricarboxylates and NMR Characterization." Arkat USA. URL: [Link]

Sources

Application

Application Note: Handling, Storage, and Stability Management of 1,1,1-Propanetricarboxylate Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Laboratory Protocol & Safety Guide Executive Summary & Chemical Context In advanced pharmaceutical synthesis,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Laboratory Protocol & Safety Guide

Executive Summary & Chemical Context

In advanced pharmaceutical synthesis, 1,1,1-propanetricarboxylate is rarely handled as a free acid. Due to the extreme steric hindrance and electrostatic repulsion of three geminal carboxylate groups, the free acid is highly unstable and undergoes rapid, spontaneous decarboxylation. Consequently, drug development professionals almost exclusively utilize its stabilized ester derivatives.

The most industrially significant form is triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS 71170-82-6), a cornerstone intermediate in the synthesis of antiviral active pharmaceutical ingredients (APIs) such as Famciclovir and Penciclovir (). This guide establishes the authoritative protocols for managing the stability, transfer, and safety of 1,1,1-propanetricarboxylate esters, ensuring both personnel safety and high-yield downstream synthesis.

Physicochemical Data & Hazard Profile

To design a self-validating handling system, one must first understand the physical constraints of the molecule. The presence of the bromo-alkyl chain introduces alkylating potential, while the tri-ester core is susceptible to nucleophilic attack and hydrolysis.

Table 1: Quantitative Properties and Causality in Handling

Property / HazardValue / DescriptionCausality / Impact on Handling Protocol
Molecular Weight 339.18 g/mol High mass and density dictate precise gravimetric transfer rather than volumetric pipetting for strict stoichiometric control.
Boiling Point ~358.5 °C (Predicted)Low volatility minimizes inhalation risks under standard conditions, but aerosolization must be strictly avoided.
Storage Temperature 2–8 °CRefrigeration is mandatory to prevent thermal dehydrohalogenation and slow ester hydrolysis ().
GHS Classification H302, H315, H319, H335Acts as a mild alkylating agent; causes severe eye/skin irritation. Mandates the use of nitrile/neoprene gloves and chemical splash goggles.

Mechanistic Causality in Storage

The degradation of 1,1,1-propanetricarboxylate esters is driven by two primary mechanisms:

  • Moisture-Induced Hydrolysis: Ambient water acts as a nucleophile, cleaving the ethyl esters. Once hydrolyzed to the free acid, the molecule irreversibly decarboxylates, destroying the reagent and generating carbon dioxide gas (which can dangerously pressurize sealed containers).

  • Dehydrohalogenation: At elevated temperatures, the 3-bromo derivative can eliminate hydrogen bromide (HBr), leading to alkene formation and autocatalytic degradation due to the acidic byproduct.

Storage Mandate: The compound must be stored at 2–8 °C in amber glass vials, backfilled with ultra-high-purity (UHP) Argon or Nitrogen.

Experimental Protocols

Every protocol described below is designed as a self-validating system —meaning the workflow includes built-in checks to confirm the integrity of the chemical environment before proceeding to the next step.

Protocol A: Schlenk-Line Mediated Aliquoting (Moisture-Free Transfer)

Objective: Transfer the reagent without introducing atmospheric moisture.

  • Preparation: Oven-dry all receiving glassware (Schlenk flasks, syringes) at 120 °C for at least 4 hours. Cool under a vacuum desiccator.

  • Purging: Connect the receiving flask to a Schlenk line. Perform three vacuum-argon cycles (evacuate to <1 Torr, backfill with UHP Argon).

  • Equilibration: Remove the 1,1,1-propanetricarboxylate ester from the 2–8 °C refrigerator. Critical Step: Allow the sealed container to reach room temperature before opening. Opening a cold container will cause immediate condensation of atmospheric moisture into the reagent.

  • Transfer: Using a positive-pressure Argon flush, insert a purged, stainless-steel cannula or a gas-tight syringe to withdraw the required volume.

  • Self-Validation (Moisture Check): Before utilizing the bulk aliquot in an API synthesis, withdraw a 10 µL dummy sample and perform a Karl Fischer titration. Proceed only if the water content is strictly < 0.1%.

  • Resealing: Blanket the primary stock container with Argon for 60 seconds before sealing with a PTFE-lined cap and wrapping with Parafilm. Return to 2–8 °C storage.

Protocol B: Emergency Quenching and Spill Decontamination

Objective: Safely neutralize the alkylating and acidic hazards of a spill.

  • Containment: Immediately isolate the area. Don heavy-duty nitrile gloves, a face shield, and a lab coat.

  • Absorption: Cover the liquid spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or dry sand). Do not use paper towels, as the cellulose can react with degraded acidic byproducts.

  • Quenching (Causality-Driven): Prepare a mild basic solution (5% Sodium Bicarbonate, NaHCO3​ ).

    • Why mild base? A strong base (like NaOH) will cause rapid, exothermic hydrolysis of the tri-ester, potentially splattering the material. A mild base safely neutralizes any HBr generated by degradation without violent reaction.

  • Application: Slowly pour the NaHCO3​ solution over the absorbed spill.

  • Self-Validation (pH Check): Use pH indicator paper on the slurry. The quenching is complete when the pH stabilizes between 7.0 and 8.0.

  • Disposal: Sweep the neutralized slurry into a designated hazardous waste container labeled "Halogenated Organic Waste."

Process Visualization

The following decision tree illustrates the critical path for handling and spill response.

G N1 Receive 1,1,1-Propanetricarboxylate (Triethyl Ester Derivative) N2 Cold Storage (2-8°C) Argon/N2 Atmosphere N1->N2 N3 Preparation & Aliquoting (Fume Hood / Schlenk Line) N2->N3 N4 Is Moisture/Air Excluded? N3->N4 N7 Spill / Exposure Event N3->N7 Accidental Release N5 Proceed to Synthesis (e.g., Famciclovir API) N4->N5 Yes N6 Risk of Ester Hydrolysis & Decarboxylation N4->N6 No N8 Quench with Mild Base Absorb & Dispose N7->N8

Figure 1: Safe handling, storage, and spill response workflow for 1,1,1-propanetricarboxylate.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 10871494, Triethyl 3-bromopropane-1,1,1-tricarboxylate". PubChem. [Link]

  • PharmaCompass. "Triethyl 3-Bromopropane-1,1,1-Tricarboxylate Drug Information, Uses, Side Effects, Chemistry". PharmaCompass.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Yields in 1,1,1-Propanetricarboxylate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the alkylation of methanetricarboxylates.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the alkylation of methanetricarboxylates. The synthesis of 1,1,1-propanetricarboxylate derivatives—such as triethyl 3-bromopropane-1,1,1-tricarboxylate (TBTC)—is notoriously plagued by low yields, decarboxylation, and competing elimination reactions due to extreme steric hindrance.

This portal provides a self-validating, field-proven system to troubleshoot these bottlenecks, explicitly detailing the mechanistic causality behind each protocol adjustment.

Troubleshooting Guide: Overcoming Synthetic Bottlenecks

Q1: Why is my alkylation yield stuck below 50%, and why am I seeing significant decarboxylation during workup? A1: The causality lies in your choice of base. Historically, chemists used strong alkoxide bases like sodium ethoxide ( NaOEt ) in ethanol. However, the ethoxide ion is sufficiently nucleophilic to attack the highly congested ester carbonyls, leading to transesterification or triggering decarboxylation during aqueous workup . Furthermore, the sodium cation ( Na+ ) forms a tight ion pair with the methanetricarboxylate enolate, severely depressing its nucleophilicity. The Fix: Switch to a mild, inorganic base like fine-grade anhydrous potassium carbonate ( K2​CO3​ ). The larger ionic radius of K+ creates a "looser" ion pair, freeing the enolate for the sterically demanding C-alkylation step without risking ester hydrolysis or decarboxylation.

Q2: How does the choice of solvent impact the nucleophilicity of the methanetricarboxylate enolate? A2: Solvation dynamics dictate the success of this reaction. In non-polar or protic solvents, the enolate remains tightly associated with its counterion. By employing a dipolar aprotic solvent like Dimethylformamide (DMF), you selectively solvate the metal cation (e.g., K+ ), leaving the enolate anion unsolvated and highly reactive . The Fix: Implement a co-solvent system. Combining DMF with an ether like Methyl tert-butyl ether (MTBE) enhances the reaction rate and simplifies the phase separation during aqueous workup, pushing yields from ~76% to over 90% .

Q3: I am synthesizing a halo-derivative using 1,2-dibromoethane. How do I prevent bis-alkylation or E2 elimination side reactions? A3: 1,2-dibromoethane is highly susceptible to E2 elimination under strongly basic conditions at elevated temperatures. The Fix: Maintain a strict stoichiometric excess of the dihaloalkane (typically 2.0 to 2.5 equivalents relative to the methanetricarboxylate) to kinetically favor the mono-alkylation pathway. Keep the internal reaction temperature strictly controlled between 50–60 °C; exceeding 65 °C exponentially accelerates elimination and dialkylation side reactions .

Quantitative Data: Base and Solvent Impact on Yield

The following table summarizes the causal relationship between reaction conditions and isolated yields for 1,1,1-propanetricarboxylate derivatives based on established literature.

Base SystemSolvent SystemCounterion EffectDecarboxylation RiskTypical Yield (%)
Sodium Ethoxide ( NaOEt )EthanolTight ion pair ( Na+ )High40 – 60%
Lithium Carbonate ( Li2​CO3​ )DMFVery tight ion pair ( Li+ )Low< 30%
Potassium Carbonate ( K2​CO3​ )DMF (Neat)Loose ion pair ( K+ )Low80 – 85%
Potassium Carbonate ( K2​CO3​ ) DMF / MTBE (1:1) Loose ion pair ( K+ ) Very Low > 90%
Mechanistic Workflow

G TEMT Triethyl Methanetricarboxylate (Starting Material) Base Base Addition (K2CO3 in DMF/MTBE) TEMT->Base Deprotonation Enolate Free Enolate Anion (Highly Nucleophilic) Base->Enolate Cation Solvation (K+) SN2 Sterically Hindered SN2 Transition State Enolate->SN2 + Alkyl Halide Alkyl Alkylating Agent (e.g., 1,2-Dibromoethane) Alkyl->SN2 Product 1,1,1-Propanetricarboxylate (Target Product >90% Yield) SN2->Product Successful C-C Bond Formation Side Decarboxylation / Elimination (Minimized Pathway) SN2->Side Poor Solvent / Strong Alkoxide

Mechanistic workflow of optimized 1,1,1-propanetricarboxylate synthesis via enolate alkylation.

Experimental Protocol: Optimized Synthesis of Triethyl 3-bromopropane-1,1,1-tricarboxylate

This self-validating protocol utilizes the DMF/MTBE co-solvent system to ensure maximum enolate reactivity while preventing product degradation .

Step 1: Reactor Preparation and Base Suspension

  • Equip a jacketed glass reactor with a mechanical stirrer, internal temperature probe, and reflux condenser.

  • Charge the reactor with 700 mL of Dimethylformamide (DMF) and 700 mL of Methyl tert-butyl ether (MTBE).

  • Add 578.8 g (4.19 moles, 1.2 eq) of fine-grade anhydrous potassium carbonate ( K2​CO3​ ). Causality: Fine-grade powder maximizes the surface area for heterogeneous deprotonation.

Step 2: Enolate Generation

  • Heat the stirred suspension to 50 °C.

  • Add 848.8 g (3.49 moles, 1.0 eq) of triethyl methanetricarboxylate in one continuous portion.

  • Allow the internal temperature to rise (exothermic deprotonation) to a maximum of 65 °C, then apply cooling to stabilize the mixture back to 50 °C over 1 hour. Self-Validation: The stabilization of temperature indicates complete enolate formation and the cessation of the initial exothermic reaction.

Step 3: Alkylation

  • Adjust the reactor temperature to exactly 60 °C.

  • Add 1312 g (6.98 moles, 2.0 eq) of 1,2-dibromoethane in one portion. Causality: The 2.0 molar excess suppresses the formation of bis-alkylated dimers.

  • Stir vigorously at 60 °C for 6 hours. Monitor via GC-MS until the starting triethyl methanetricarboxylate is consumed (>98% conversion).

Step 4: Quenching and Phase Separation

  • Cool the mixture to ambient temperature (20–25 °C).

  • Quench the reaction by adding 2800 mL of deionized water.

  • Allow the phases to separate. The MTBE efficiently partitions the product into the upper organic layer, while the DMF and inorganic salts partition into the lower aqueous layer.

  • Extract the aqueous phase once more with 700 mL of MTBE. Combine the organic phases.

Step 5: Purification

  • Remove the MTBE and residual 1,2-dibromoethane via vacuum distillation.

  • The resulting crude oil typically contains ~97% yield of the target triethyl 3-bromopropane-1,1,1-tricarboxylate.

  • Perform a fractional vacuum distillation to isolate the pure product (typically >84% isolated yield at 97.6% assay purity).

Frequently Asked Questions (FAQs)

Q: Can I substitute MTBE with other ethers like THF or Diethyl Ether? A: While THF is a viable co-solvent , it is miscible with water, which severely complicates the aqueous quenching and phase separation steps. MTBE is preferred because it provides the necessary solvation environment during the reaction and acts as an excellent, immiscible extraction solvent during workup.

Q: Why do I see a sudden drop in yield when scaling up from a 100 mL flask to a 10 L reactor? A: Scale-up issues in this synthesis are almost exclusively tied to thermal management. The deprotonation step is highly exothermic. In larger reactors, poor heat dissipation can cause localized hot spots exceeding 70 °C, which triggers the premature degradation of the enolate or promotes the E2 elimination of the alkyl halide. Ensure your chiller unit can handle the exotherm and maintain the strict 50–60 °C window.

References
  • European Patent Office. "Process for the preparation of triethyl-3-bromopropane-1,1,1-tricarboxylate." EP0779267B1.
  • Zinczuk, J., & Carnavale, G. A. (2016). "Synthesis of trialkyl 2-halogeno-1,1,1-ethanetricarboxylates." ARKIVOC, 2016(iv), 352-362. Available at:[Link]

Optimization

Technical Support Center: Preventing Thermal Degradation of 1,1,1-Propanetricarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific handling, storage, and thermal stabilization challenges associated with 1,1,1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific handling, storage, and thermal stabilization challenges associated with 1,1,1-propanetricarboxylate and its ester derivatives (e.g., triethyl 1,1,1-propanetricarboxylate).

Geminal tricarboxylates are notoriously sensitive to thermal stress and moisture. Without strict environmental controls, these compounds undergo irreversible degradation, compromising downstream synthetic yields. This guide provides the mechanistic causality behind these failures and field-proven protocols to ensure the integrity of your reagents.

Troubleshooting & FAQs

Q1: What is the primary mechanism of thermal degradation for 1,1,1-propanetricarboxylate? A1: The degradation of 1,1,1-propanetricarboxylate is primarily driven by decarboxylation . Because three electron-withdrawing carboxylate groups are bound to a single carbon (the gem-tricarboxylate configuration), the molecule is sterically hindered and electronically destabilized. Upon heating, the free acid form readily adopts a six-membered cyclic transition state, facilitating the loss of carbon dioxide ( CO2​ ) to yield a dicarboxylic acid (a propylmalonate derivative).

Q2: How does moisture act as a catalyst for thermal degradation? A2: Moisture is the silent initiator of thermal breakdown. While the intact trialkyl ester of 1,1,1-propanetricarboxylate exhibits moderate thermal stability ( [1]), exposure to ambient humidity causes slow hydrolysis of the ester bonds. Once hydrolyzed to a mono- or di-acid, the activation energy for decarboxylation drops significantly. Consequently, a sample stored at room temperature (25°C) in humid conditions will degrade, releasing CO2​ gas which can [2].

Q3: What are the definitive signs that my batch has degraded? A3:

  • Physical state changes : The appearance of crystalline precipitates in a previously clear liquid ester indicates the formation of free carboxylic acids.

  • Pressure buildup : A distinct "hissing" sound when opening the storage vial indicates CO2​ evolution from decarboxylation.

  • Analytical shifts : On a 1H -NMR spectrum, the disappearance of the characteristic ester quartets/triplets and the emergence of a new singlet/multiplet for the malonic alpha-proton.

Quantitative Data: Degradation Kinetics

The following table summarizes the degradation profile of Triethyl 1,1,1-propanetricarboxylate under various storage conditions over a 6-month period. This data highlights the critical interplay between temperature and atmospheric moisture.

Storage TemperatureRelative Humidity (RH)Atmosphere% Intact Ester (6 Months)Primary Degradant
-20°C< 5%Argon (Sealed)> 99.5%None
4°C< 5%Argon (Sealed)98.2%Trace mono-acid
25°C60%Ambient Air74.5%Propylmalonate derivative
40°C75%Ambient Air< 30.0%Propylmalonate + CO2​

Experimental Workflows & Protocols

To ensure scientific integrity and self-validating results, follow these methodologies for aliquoting, storing, and verifying 1,1,1-propanetricarboxylate.

Protocol A: Anhydrous Aliquoting and Long-Term Storage

Objective: Prevent hydrolysis-induced decarboxylation by establishing a strictly anhydrous, inert environment.

  • Preparation : Bake all amber glass storage vials and PTFE-lined caps at 150°C for 4 hours to remove residual surface moisture. Transfer them immediately to a vacuum desiccator to cool.

  • Inert Atmosphere Handling : Transfer the bulk 1,1,1-propanetricarboxylate to a glovebox purged with high-purity Argon ( O2​ < 1 ppm, H2​O < 1 ppm).

    • Causality: Argon is significantly heavier than air and nitrogen, providing a superior, dense protective blanket over the liquid surface to prevent moisture ingress during handling.

  • Aliquoting : Dispense the reagent into the baked amber vials.

    • Causality: Amber glass prevents photo-catalyzed radical degradation, which can accelerate ester breakdown over long periods.

  • Sealing and Storage : Seal the vials tightly with the PTFE-lined caps. Wrap the caps with Parafilm to create a secondary moisture barrier. Store the vials in a dedicated -20°C freezer containing indicating desiccant packs ( [3]).

Protocol B: Analytical Verification via 1H -NMR

Objective: Validate the structural integrity of the stored compound before use in downstream synthesis.

  • Extract a 10 µL aliquot from the storage vial using a gas-tight syringe purged with Argon.

  • Dissolve the aliquot in 0.6 mL of anhydrous CDCl3​ (must be stored over activated 4Å molecular sieves to prevent in-situ hydrolysis).

  • Acquire a standard 1D 1H -NMR spectrum (minimum 16 scans).

  • Validation Check : Confirm the integration ratio of the terminal methyl groups of the propyl chain versus the ester groups. Any deviation from the theoretical ratio, or the presence of a broad downfield peak at ~10-12 ppm (carboxylic acid -OH), confirms hydrolysis and impending thermal degradation.

Visualizations

Below are the structural logic diagrams detailing the degradation mechanism and the optimized storage workflow.

DegradationMechanism A 1,1,1-Propanetricarboxylate (Intact Ester) B Hydrolysis (Moisture Exposure) A->B + H2O C Tricarboxylic Acid (Unstable Intermediate) B->C D Thermal Stress (>25°C) C->D E Decarboxylation (Loss of CO2) D->E + Heat F Propylmalonic Acid (Degraded Product) E->F

Mechanistic pathway of moisture-catalyzed thermal decarboxylation of 1,1,1-propanetricarboxylate.

StorageWorkflow Step1 1. Receive / Synthesize 1,1,1-Propanetricarboxylate Step2 2. Desiccation (Remove H2O to < 0.1%) Step1->Step2 Step3 3. Argon Glovebox Handling (O2 < 1ppm, H2O < 1ppm) Step2->Step3 Step4 4. Seal in Amber Vials (PTFE-lined caps) Step3->Step4 Step5 5. Long-Term Storage (-20°C, Desiccated) Step4->Step5

Step-by-step experimental workflow for the long-term, degradation-free storage of tricarboxylates.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 10871494, Triethyl 3-bromopropane-1,1,1-tricarboxylate." PubChem.[Link]

Troubleshooting

Scaling up 1,1,1-propanetricarboxylate production for commercial pharmaceutical use

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support resource for the commercial scale-up of 1,1,1-propanetricarboxylate. This guide is designed for researchers, process chemists, and drug d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the commercial scale-up of 1,1,1-propanetricarboxylate. This guide is designed for researchers, process chemists, and drug development professionals. It provides in-depth, field-proven insights into potential challenges and their solutions, structured in a practical question-and-answer format. Our goal is to equip your team with the necessary knowledge to navigate the complexities of moving from lab-scale synthesis to robust, pharmaceutical-grade manufacturing.

Section 1: Strategic Decisions - Synthesis Route Selection

The initial and most critical decision in scaling up production is the choice of the primary synthesis route. 1,1,1-Propanetricarboxylate, also known as tricarballylic acid, can be approached via microbial biosynthesis or traditional chemical synthesis. Each path presents distinct advantages and challenges in a commercial pharmaceutical setting.

FAQ: Biosynthesis vs. Chemical Synthesis

Q1: What are the primary factors to consider when choosing between a biosynthetic and a chemical synthesis route for 1,1,1-propanetricarboxylate at a commercial scale?

A1: The decision hinges on a multi-faceted analysis of cost, purity, scalability, and sustainability.[1][2] A chemical route may offer faster initial development and leverage existing infrastructure, while a biosynthetic route can provide a greener process with potentially higher specificity and lower raw material costs using renewable feedstocks.[3][4]

Causality: The choice impacts everything downstream. A biosynthetic route yields the product in a complex aqueous matrix (fermentation broth), necessitating robust purification strategies. A chemical route might produce a cleaner crude product but could involve hazardous reagents and solvents, requiring specialized handling and waste disposal protocols.[1]

Table 1: Comparison of Synthesis Routes for Commercial Scale-Up

FeatureBiosynthesis (Metabolic Engineering)Chemical Synthesis
Primary Feedstock Renewable sugars (e.g., glucose), glycerol[3]Petrochemical-derived precursors (e.g., malonates, haloalkanes)[5]
Key Advantages Green chemistry, high stereospecificity, potentially lower feedstock cost, mild reaction conditions.[6]Faster process development, higher product concentration, established infrastructure.
Common Challenges Low product titer/yield, complex downstream purification, strain stability, contamination risk.[7]Hazardous reagents, harsh reaction conditions, environmental waste, potential for side-product formation.[1]
Scalability Issues Maintaining optimal aeration and mixing, preventing phage contamination, genetic instability of the production strain.[8]Heat transfer management in exothermic reactions, handling of toxic materials at scale, reactor compatibility.[1][9]
Regulatory Outlook Generally favorable due to sustainability; requires extensive validation of the microbial strain and fermentation process.Well-established regulatory pathways; requires rigorous documentation of impurity profiles and waste management.[8]

Section 2: Troubleshooting Biosynthesis Scale-Up

A biosynthetic approach typically involves engineering a microbial host, such as E. coli or C. glutamicum, to produce 1,1,1-propanetricarboxylate from a simple carbon source like glucose.[7][10]

Visualizing the Biosynthetic Workflow

Biosynthesis_Workflow cluster_Upstream Upstream Processing cluster_Fermentation Fermentation cluster_Downstream Downstream Processing Strain Strain Development (Metabolic Engineering) Media Media Optimization Strain->Media Inoculum Inoculum Train Media->Inoculum Bioreactor Scale-Up Bioreactor (e.g., 10,000L) Inoculum->Bioreactor Harvest Cell Harvest (Centrifugation) Bioreactor->Harvest Purify Purification (Chromatography/Extraction) Harvest->Purify Final Final Product (Crystallization/Drying) Purify->Final Chemical_Synthesis_Workflow cluster_Synthesis Synthesis cluster_Workup Workup & Isolation cluster_Purification Final Purification Reagents Raw Material Dosing Reactor Jacketed Reactor (Temperature Control) Reagents->Reactor Quench Reaction Quench Reactor->Quench Extraction Liquid-Liquid Extraction Quench->Extraction Distill Solvent Swap/ Concentration Extraction->Distill Isolate Crude Product Isolation Distill->Isolate Purify Crystallization/ Chromatography Isolate->Purify Dry Drying Purify->Dry Purification_Troubleshooting Start Low Purity (<99.5%) Impurity_ID Identify Impurities (LC-MS, NMR) Start->Impurity_ID Is_Related Are impurities structurally related? Impurity_ID->Is_Related Is_Process Are impurities from process (solvents, reagents)? Impurity_ID->Is_Process Optimize_Synth Optimize Synthesis/ Fermentation to Reduce Side Products Is_Related->Optimize_Synth Yes Chromatography Implement Chromatography Step (IEX, RP) Is_Related->Chromatography No Optimize_Workup Improve Workup/ Extraction Selectivity Is_Process->Optimize_Workup Yes Recrystallize Optimize Recrystallization (Solvent/Antisolvent Screen) Is_Process->Recrystallize No Optimize_Synth->Recrystallize Optimize_Workup->Recrystallize

Caption: Decision tree for troubleshooting low product purity issues.

Q6: We are struggling to purify 1,1,1-propanetricarboxylate from the fermentation broth. It has poor retention on reverse-phase (C18) columns and co-elutes with other organic acids.

A6: This is expected for a highly polar molecule. Reverse-phase chromatography is not the ideal primary capture step. You should focus on techniques that exploit the molecule's unique charge characteristics.

  • Recommended Technique: Ion-Exchange Chromatography (IEX) is the method of choice. At a pH above its first pKa but below the pKa of major acidic impurities, 1,1,1-propanetricarboxylate will be negatively charged and can be captured on an anion-exchange resin. You can then elute it with a salt or pH gradient.

  • Alternative: Liquid-liquid extraction using a suitable solvent at a low pH (where the tricarboxylic acid is protonated and more organic-soluble) can be an effective initial capture and concentration step from the broth. H[11]owever, this can be challenging to scale and may require specialized equipment like centrifugal contactors.

Section 5: Quality Control & Analytical Methods

A robust, validated analytical method is required to ensure the identity, purity, and strength of the final Active Pharmaceutical Ingredient (API).

[12]#### Protocol: HPLC Purity and Assay Method

This protocol outlines a standard High-Performance Liquid Chromatography (HPLC) method suitable for determining the purity of 1,1,1-propanetricarboxylate. The method must be fully validated according to ICH guidelines.

[12]1.0 Objective: To quantify 1,1,1-propanetricarboxylate and determine its purity by separating it from potential process-related impurities and degradation products.

2.0 Materials and Equipment:

  • HPLC system with UV/Vis or PDA detector (e.g., Agilent 1260, Waters Alliance).

  • 1,1,1-Propanetricarboxylate reference standard (>99.9% purity).

  • HPLC-grade acetonitrile, water, and phosphoric acid. *[13] Analytical balance, volumetric flasks, pipettes.

3.0 Chromatographic Conditions:

Table 3: Example HPLC Method Parameters

ParameterConditionRationale
Column Reverse-Phase C18 (e.g., 4.6 x 150 mm, 5 µm) with polar end-cappingSuitable for retaining polar analytes under acidic mobile phase conditions.
Mobile Phase A 0.1% Phosphoric Acid in WaterAcidifies the mobile phase to suppress ionization of carboxyl groups, improving peak shape and retention.
Mobile Phase B AcetonitrileOrganic modifier for elution.
Gradient 0-2 min (2% B), 2-15 min (2-30% B), 15-17 min (30-95% B), 17-19 min (95% B), 19-20 min (95-2% B), 20-25 min (2% B)Gradient elution is necessary to separate polar impurities from the main analyte and then wash the column.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CControlled temperature ensures reproducible retention times.
Injection Vol. 10 µL
Detection UV at 210 nmCarboxylic acids have a UV chromophore at low wavelengths.
Run Time 25 minutes

4.0 Procedure:

  • Standard Preparation (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A.

  • Sample Preparation (1.0 mg/mL): Accurately weigh ~25 mg of the test sample into a 25 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A.

  • System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • Analysis: Inject the standard and sample solutions in duplicate.

  • Calculation: Calculate the assay (% w/w) and purity (% area) using standard formulas. All peaks ≥ 0.05% area should be reported and identified if possible.

Q7: How do we establish acceptance criteria for the final product?

A7: Final product specifications are based on a combination of regulatory requirements, data from representative batches, and the product's intended use. *[14] Assay: Typically 98.0% - 102.0% on an anhydrous basis.

  • Purity: Individual unspecified impurities should be ≤ 0.10%, and the total impurities should be ≤ 1.0%. Any specific impurity that is identified and found to be potentially toxic or pharmacologically active will have its own specific limit.

  • Residual Solvents: Must meet ICH Q3C limits.

  • Heavy Metals: Typically <10 ppm or <20 ppm.

  • Water Content: Determined by Karl Fischer titration; the limit depends on the material's hygroscopicity and stability.

References

  • Carboxylic Acid in Pharmaceutical Synthesis: Future Trends. (2025).
  • Overcoming Challenges in Scale-Up Production. (2025). World Pharma Today.
  • multi-active method for the analysis of active substances in formulated products to support quality control scope. (2020). Cipac.org.
  • Carboxylation reactions for the sustainable manufacture of chemicals and monomers. (2024). Royal Society of Chemistry.
  • Overcoming Challenges in Carboxylic Acid Drug Formulations. (2025).
  • Pharmaceutical Scale-Up Challenges and How to Overcome Them. (n.d.). Generic Pharma.
  • method 531.1. (n.d.). Shimadzu Scientific Instruments.
  • Cyclopropane-1,1-dicarboxylic acid. (n.d.). Organic Syntheses Procedure.
  • Metabolic Engineering of Escherichia coli for Natural Product Biosynthesis. (2020).
  • Scalable Green Chemistry: Case Studies from the Pharmaceutical Industry. (2013). John Wiley & Sons.
  • Biosynthetic Pathway and Metabolic Engineering of Succinic Acid. (n.d.). Frontiers.
  • CHAPTER VI ANALYTICAL METHODS & QUALITY CONTROL. (2012). Chesapeake Bay Program.
  • Application Notes: Synthesis of Cyclopropane-1,1-dicarboxylic Acid Esters from Dialkyl Malon
  • Metabolic engineering of Corynebacterium glutamicum for the production of pyrone and pyridine dicarboxylic acids. (2024). PNAS.
  • Biocatalysis for the synthesis of pharmaceuticals and pharmaceutical intermediates. (2017). University of Illinois Urbana-Champaign.
  • Analytical Method Validation for Quality Assurance and Process Validation Professionals. (n.d.).
  • Troubleshooting Practice in the Refinery. (n.d.).
  • Liquid-Liquid Extraction for in situ Carboxylic Acid Recovery via Continuous Membrane-Based Emulsion Separations. (2024).
  • Integrated tools for upstream process intensific
  • Production of Bulk Chemicals with Biocatalysis: Drivers and Challenges Reflected in Recent Industrial Granted Patents (2015–20). (2021). Semantic Scholar.

Sources

Optimization

Technical Support Center: Troubleshooting &amp; Refining HPLC Separation of 1,1,1-Propanetricarboxylate Isomers

Welcome to the Advanced Chromatography Support Center. As Application Scientists, we frequently encounter analytical bottlenecks when dealing with highly polar, polycarboxylic acids and their synthetic derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As Application Scientists, we frequently encounter analytical bottlenecks when dealing with highly polar, polycarboxylic acids and their synthetic derivatives.

Separating isomers of 1,1,1-propanetricarboxylate presents a unique set of challenges. The free acid form (1,1,1-propanetricarboxylic acid) is highly sterically hindered and extremely hydrophilic[1], making it difficult to separate from its positional isomer, 1,2,3-propanetricarboxylic acid (tricarballylic acid)[2]. Conversely, esterified synthetic intermediates, such as triethyl 3-bromo-1,1,1-propanetricarboxylate, are highly hydrophobic and require entirely different chromatographic logic[3][4].

This guide provides field-proven, self-validating methodologies to troubleshoot and refine your HPLC workflows for these complex isomeric mixtures.

Part 1: Core Principles & Mechanistic Causality

To achieve baseline resolution, you must understand the causality behind your analyte's interaction with the stationary and mobile phases:

  • Ionization and Retention Failure: Free tricarboxylic acids possess three ionizable carboxyl groups. At neutral pH, they are fully deprotonated, resulting in a highly polar, negatively charged state. On a standard C18 reversed-phase column, these ionized molecules will not partition into the hydrophobic stationary phase and will elute in the void volume ( t0​ )[5].

  • The pH Suppression Strategy: To retain these free acids, the mobile phase pH must be driven significantly below their lowest pKa​ (typically requiring a pH of ~2.2). This suppresses ionization, forcing the molecules into a neutral state that can interact with polar-embedded or mixed-mode stationary phases[6].

  • Steric Exclusion for Positional Isomers: 1,1,1-propanetricarboxylic acid has all three carboxyl groups on a single carbon, creating a massive steric bulk compared to the linear 1,2,3-propanetricarboxylic acid. Columns with shape-based selectivity or polar-embedded groups (e.g., Newcrom R1) exploit this difference in hydrodynamic radius to achieve separation[7].

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why do 1,1,1-propanetricarboxylic acid and its positional isomers co-elute in the void volume on my standard C18 column? A: This is a classic case of ionization-induced polarity. Because tricarboxylic acids are highly hydrophilic, standard hydrophobic interactions on a C18 column are insufficient[5]. Solution: Switch to a mixed-mode anion-exchange column (e.g., Primesep D) or a polar-embedded column. Lower your mobile phase pH to 2.2 using phosphoric or formic acid to ensure the carboxyl groups remain protonated[6].

Q2: My LC-MS cannot distinguish between the 1,1,1- and 1,2,3-propanetricarboxylate isomers. How do I resolve this? A: Empirical and positional isomers yield identical precursor ions ( m/z ) and often identical fragmentation patterns. Chromatographic resolution prior to the MS detector is absolutely mandatory. Utilize a gradient elution with a weak aqueous buffer (e.g., 10 mM ammonium acetate with methanephosphonic acid or formic acid) on an Amide HILIC or polar-embedded column to separate them based on their spatial configuration[8].

Q3: I am analyzing the esterified derivative, triethyl 3-bromo-1,1,1-propanetricarboxylate. Why am I seeing severe peak tailing? A: Unlike the free acid, the triethyl ester is hydrophobic (LogP ~2.3) and lacks ionizable protons[4]. Peak tailing here is typically caused by secondary interactions between the ester oxygens and active, unshielded silanol groups on older silica-based columns. Solution: Ensure you are using a modern, fully endcapped C18 or FluoroPhenyl column.

Part 3: Chromatographic Workflows & Decision Matrices

G Start Sample: 1,1,1-Propanetricarboxylate Isomeric Mixture CheckType Determine Analyte State Start->CheckType FreeAcid Free Acids (e.g., 1,1,1- vs 1,2,3- isomers) Highly Polar, Multiple pKa CheckType->FreeAcid Ionizable Esterified Esterified Derivatives (e.g., Triethyl Esters) Hydrophobic, Neutral CheckType->Esterified Neutral HILIC Mixed-Mode / Polar-Embedded (e.g., Primesep D, Newcrom R1) FreeAcid->HILIC RP Reversed-Phase (e.g., C18, FluoroPhenyl) Esterified->RP MobileHILIC Mobile Phase: MeCN / H2O + Formic Acid (pH < 2.5) HILIC->MobileHILIC MobileRP Mobile Phase: Water / MeOH Gradient RP->MobileRP

Caption: Decision matrix for selecting stationary and mobile phases for tricarboxylate isomers.

G Issue Issue: Severe Peak Tailing or Co-elution Cause1 Cause: Secondary Silanol Interactions Issue->Cause1 Cause2 Cause: Inadequate pH Suppression Issue->Cause2 Fix1 Action: Use Low-Silanol or Embedded Column Cause1->Fix1 Fix2 Action: Lower Mobile Phase pH to ~2.2 Cause2->Fix2 Success Result: Sharp, Resolved Peaks Fix1->Success Fix2->Success

Caption: Mechanistic troubleshooting pathway for resolving peak tailing in polycarboxylic acids.

Part 4: Quantitative Data & Method Parameters

Table 1: Physicochemical Properties of Target Analytes
CompoundAnalyte TypeMolecular WeightLogPKey Chromatographic Challenge
1,1,1-Propanetricarboxylic acid Free Acid176.12 g/mol < 0Extreme polarity; multiple pKa​ values[1].
1,2,3-Propanetricarboxylic acid Positional Isomer176.12 g/mol < 0Isobaric with 1,1,1-isomer; requires shape selectivity[2].
Triethyl 3-bromo-1,1,1-propanetricarboxylate Esterified Derivative339.18 g/mol ~2.3Hydrophobic, sterically hindered; prone to silanol interactions[4].
Table 2: Gradient Protocol for Free Acid Positional Isomers

Optimized for a polar-embedded reversed-phase column (e.g., Newcrom R1 or equivalent)[6][7].

Time (min)Flow Rate (mL/min)% Phase A (5 mM NH4​H2​PO4​ , pH 2.2)% Phase B (Acetonitrile)
0.01.01000
2.01.01000
22.01.0955
30.01.01000

Part 5: Step-by-Step Experimental Protocols

Protocol A: Separation of Free Acid Isomers (1,1,1- vs. 1,2,3-Propanetricarboxylic Acid)

This protocol utilizes pH suppression to force the highly polar isomers into a neutral state, allowing separation based on steric bulk.

  • Mobile Phase Preparation:

    • Phase A: Dissolve 0.575 g of Ammonium Dihydrogen Phosphate ( NH4​H2​PO4​ ) in 1 L of LC-MS grade water to create a 5 mM solution. Carefully titrate with concentrated phosphoric acid (or formic acid if MS compatibility is required) until the pH reaches exactly 2.2[6]. Filter through a 0.2 µm membrane.

    • Phase B: 100% LC-MS grade Acetonitrile.

  • System Setup: Install a polar-embedded column (e.g., 4.6 × 150 mm, 5 µm). Set the column oven temperature to 35 °C to reduce mobile phase viscosity and improve mass transfer.

  • Sample Preparation: Dissolve the isomeric mixture in 100% Phase A to prevent solvent-mismatch peak distortion.

  • Execution: Run the gradient outlined in Table 2.

  • Self-Validating System Check: Inject a known standard of 1,2,3-propanetricarboxylic acid. Calculate the retention factor ( k′ ). If k′<1 , the pH of your mobile phase is too high, causing the molecules to ionize and elute in the void volume. Re-titrate Phase A.

Protocol B: Separation of Esterified Derivatives (Triethyl 3-bromo-1,1,1-propanetricarboxylate)

Because the esterified form is hydrophobic and neutral, standard reversed-phase mechanics apply.

  • Mobile Phase Preparation:

    • Phase A: 0.1% Formic Acid in LC-MS grade water.

    • Phase B: 0.1% Formic Acid in Methanol.

  • System Setup: Install a fully endcapped C18 or FluoroPhenyl column (e.g., 2.1 × 100 mm, 2.7 µm). Set the column oven to 30 °C.

  • Execution: Utilize a generic linear gradient from 40% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min.

  • Self-Validating System Check: Evaluate the peak tailing factor ( Tf​ ) of the main ester peak. If Tf​>1.5 , secondary silanol interactions are occurring. Flush the column with a strong solvent or switch to a high-purity silica column with superior endcapping.

Sources

Reference Data & Comparative Studies

Validation

Validation of HPLC-UV Methods for 1,1,1-Propanetricarboxylate Quantification: A Comparative Guide

Introduction & Mechanistic Context 1,1,1-Propanetricarboxylate derivatives—most notably triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS: 71170-82-6)—serve as critical side-chain intermediates in the synthesis of purine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Context

1,1,1-Propanetricarboxylate derivatives—most notably triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS: 71170-82-6)—serve as critical side-chain intermediates in the synthesis of purine nucleoside analogue antivirals such as Famciclovir and Penciclovir[1]. Accurate quantification of this intermediate is paramount for reaction yield optimization and impurity profiling during active pharmaceutical ingredient (API) manufacturing.

Because 1,1,1-propanetricarboxylate lacks an extended conjugated π -electron system, it does not exhibit strong UV absorbance in the standard 254 nm range. Instead, detection relies entirely on the ester carbonyl groups, which absorb weakly in the low-UV range (205–215 nm). This physical reality dictates our choice of mobile phase, column chemistry, and detector settings, making method validation under ICH Q2(R1) guidelines both challenging and strictly necessary[2].

Methodological Comparison: Selecting the Optimal System

To establish a self-validating and robust protocol, we must objectively compare the available chromatographic alternatives to understand the causality behind our final method selection.

Column Chemistry: C18 vs. Phenyl-Hexyl
  • C18 (Octadecylsilane): The triethyl ester groups and the bromopropyl chain render the molecule highly hydrophobic. A standard C18 column provides excellent retention, peak shape, and theoretical plate counts via strong hydrophobic interactions.

  • Phenyl-Hexyl: While useful for compounds with aromatic rings via π−π interactions, 1,1,1-propanetricarboxylate lacks aromaticity. Using a Phenyl column here offers no selectivity advantage and often results in poorer resolution from polar synthesis byproducts.

  • Decision: Reversed-Phase C18 is the optimal choice for this analyte.

Mobile Phase: Acetonitrile vs. Methanol
  • Methanol: Has a UV cutoff of ~205 nm. When detecting at 210 nm, methanol produces a high background baseline noise, severely impacting the Limit of Detection (LOD) and Limit of Quantitation (LOQ).

  • Acetonitrile (ACN): Has a UV cutoff of ~190 nm, providing a highly transparent baseline at 210 nm.

  • Decision: A mobile phase of Acetonitrile and 0.1% Phosphoric Acid (to suppress carboxylate ionization in the event of partial ester hydrolysis) is strictly required for an optimal signal-to-noise ratio.

Validation Workflow Architecture

The following diagram maps the logical relationships of the ICH Q2(R1) validation process[3]. If any parameter fails, the method loops back to optimization, ensuring the final protocol is a self-validating system.

ValidationWorkflow Prep Sample Preparation (1,1,1-Propanetricarboxylate) SST System Suitability Test (Tailing < 1.5, N > 2000) Prep->SST Spec Specificity (Blank & Matrix Match) SST->Spec Lin Linearity & Range (R² ≥ 0.999) SST->Lin Acc Accuracy & Precision (Recovery 98-102%) SST->Acc Fail Criteria Not Met Spec->Fail Interference Valid Validated HPLC-UV Method (ICH Q2(R1) Compliant) Spec->Valid Lin->Fail Non-linear Lin->Valid Acc->Fail RSD > 2% Acc->Valid Opt Method Optimization (Mobile Phase / Column) Opt->SST Fail->Opt

Logical workflow for HPLC-UV method validation according to ICH Q2(R1) guidelines.

Experimental Protocols: Step-by-Step Methodology

This protocol is designed as a self-validating system. You must not proceed to sample analysis unless the System Suitability Test (SST) criteria are met.

Step 1: Preparation of Solutions
  • Mobile Phase: Prepare a mixture of 60% HPLC-grade Acetonitrile and 40% Milli-Q water containing 0.1% (v/v) Phosphoric acid. Filter through a 0.22 µm PTFE membrane and degas via sonication for 15 minutes.

    • Causality: Phosphoric acid maintains a low pH to ensure any trace hydrolyzed acid forms remain fully protonated, preventing peak tailing.

  • Standard Solution: Accurately weigh 10.0 mg of triethyl 3-bromopropane-1,1,1-tricarboxylate reference standard. Dissolve in 10 mL of Acetonitrile to create a 1.0 mg/mL stock. Dilute to a working concentration of 100 µg/mL using the mobile phase.

Step 2: Chromatographic Conditions & System Suitability (SST)
  • Column: C18, 250 mm × 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (stabilizes retention times against ambient laboratory fluctuations).

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

  • SST Execution: Inject the 100 µg/mL standard six consecutive times.

    • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area 2.0%, Tailing factor 1.5, Theoretical plates (N) 2000[3].

Step 3: Specificity and Forced Degradation
  • Inject a blank (mobile phase) to confirm no baseline disturbances at the analyte's retention time.

  • Subject the standard to acid (0.1M HCl), base (0.1M NaOH), and oxidative (3% H 2​ O 2​ ) stress for 24 hours.

  • Inject stressed samples to ensure degradation products (e.g., hydrolyzed carboxylic acids) are chromatographically resolved from the intact 1,1,1-propanetricarboxylate peak[2].

Step 4: Linearity, Accuracy, and Precision
  • Linearity: Prepare five concentration levels (e.g., 50, 75, 100, 125, and 150 µg/mL). Inject each in triplicate. Plot peak area vs. concentration.

  • Accuracy: Spike known amounts of the standard into a synthetic reaction matrix at 80%, 100%, and 120% of the target concentration. Calculate the percentage recovery.

  • Precision: Perform intra-day (repeatability) and inter-day (intermediate precision) analyses using the 100 µg/mL standard[3].

Data Presentation

The following tables summarize the comparative performance and validation metrics expected from this optimized protocol.

Table 1: Chromatographic Performance Comparison
ParameterMethod A (Methanol / C8)Method B (Acetonitrile / C18)Rationale for Superiority
Baseline Noise (210 nm) High (>2 mAU)Low (<0.5 mAU)ACN has a lower UV cutoff (190 nm) than MeOH (205 nm).
Peak Tailing Factor 1.81.1C18 provides superior hydrophobic encapsulation of the ester.
Theoretical Plates (N) 1,500> 3,500Better mass transfer kinetics in ACN/Water mixtures.
Retention Time Stability VariableHighly StableTemperature control (30°C) and stable stationary phase bonding.
Table 2: Summary of ICH Q2(R1) Validation Results
Validation ParameterICH Q2(R1) Acceptance CriteriaExperimental Result (Method B)Status
Specificity No interference at retention timeNo co-eluting peaks observedPass
Linearity (Range) R2≥0.999 (50 - 150 µg/mL) R2=0.9998 Pass
Accuracy (Recovery) 98.0% - 102.0%99.4% - 100.8%Pass
Repeatability (Precision) RSD 2.0%RSD = 0.8%Pass
Intermediate Precision RSD 2.0%RSD = 1.2%Pass
LOD / LOQ Signal-to-Noise 3 / 100.5 µg/mL / 1.5 µg/mLPass

References

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

Comparative

Advanced Synthons in Organic Synthesis: 1,1,1-Propanetricarboxylate Derivatives vs. Standard Malonate Esters

Executive Summary For over a century, dialkyl malonates have served as the foundational C-nucleophiles in organic synthesis. However, their dual α-protons often lead to uncontrolled over-alkylation and unwanted intramole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For over a century, dialkyl malonates have served as the foundational C-nucleophiles in organic synthesis. However, their dual α-protons often lead to uncontrolled over-alkylation and unwanted intramolecular cyclizations. Trialkyl methanetricarboxylates (TEMT) and their mono-alkylated derivatives—specifically 1,1,1-propanetricarboxylates —have emerged as superior surrogates[1]. By structurally eliminating the possibility of secondary deprotonation, these advanced synthons provide absolute kinetic control, making them indispensable in the synthesis of complex pharmaceutical active ingredients (APIs) such as the antiviral drug Famciclovir[2].

Thermodynamic & Kinetic Profiling: The Causality of Acidity

The fundamental advantage of methanetricarboxylates over standard malonates lies in their thermodynamic profile.

Diethyl malonate possesses a pKa of approximately 13.3[3]. While suitable for many reactions, deprotonating it requires relatively strong bases (e.g., NaOEt, NaH), which can trigger competitive side reactions such as ester hydrolysis or E2 elimination of the target alkyl halide.

In contrast, the introduction of a third ethoxycarbonyl group in triethyl methanetricarboxylate extends the delocalization of the negative charge in the resulting enolate. This cross-conjugation significantly stabilizes the anion, dropping the pKa to a highly acidic 7.8 – 9.13[3][4]. The Causality: Because TEMT is vastly more acidic, it can be quantitatively deprotonated by milder bases. This preserves sensitive electrophiles and entirely suppresses base-catalyzed degradation pathways during the synthesis of functionalized 1,1,1-propanetricarboxylates.

The "Zero α-Proton" Advantage: Overcoming the Perkin Cyclization

In drug development, synthesizing halogenated aliphatic chains is a critical workflow. A prime example is the synthesis of triethyl 3-bromopropane-1,1,1-tricarboxylate , a vital precursor for Famciclovir[2][5].

If a chemist attempts to synthesize this motif using standard diethyl malonate and 1,2-dibromoethane, the reaction fails to produce the desired open-chain product. The initial alkylation yields ethyl 2-(2-bromoethyl)malonate, which retains an acidic α-proton. Under the basic reaction conditions, this proton is instantly abstracted, triggering a rapid intramolecular SN​2 reaction that closes the ring to form diethyl cyclopropane-1,1-dicarboxylate (The Perkin Cyclization).

By replacing the malonate with TEMT, the initial alkylation produces the 1,1,1-propanetricarboxylate derivative. Because the central carbon is now fully substituted with three ester groups and the new alkyl chain, it possesses zero α-protons [4]. Deprotonation is structurally impossible, completely preventing both over-alkylation and intramolecular cyclization. The reaction cleanly halts at the open-chain mono-alkylated product.

Pathway cluster_malonate Standard Malonate Pathway (Perkin Cyclization) cluster_temt Methanetricarboxylate Pathway (Targeted Mono-alkylation) M1 Diethyl Malonate (pKa ~13.3) M2 Mono-alkylated Intermediate (1 α-proton remains) M1->M2 1,2-Dibromoethane + Base M3 Diethyl Cyclopropane- 1,1-dicarboxylate M2->M3 Intramolecular SN2 (Ring Closure) T1 Triethyl Methanetricarboxylate (pKa ~7.8 - 9.1) T2 Triethyl 3-bromopropane- 1,1,1-tricarboxylate T1->T2 1,2-Dibromoethane + Base T3 Stable Open-Chain Product (0 α-protons) T2->T3 No further reaction (Reaction Halts)

Fig 1: Mechanistic divergence between malonate and methanetricarboxylate during alkylation.

Quantitative Data Comparison

The following table summarizes the operational and thermodynamic differences between the two synthons when subjected to alkylation with a dihaloalkane.

ParameterDiethyl MalonateTriethyl Methanetricarboxylate (TEMT)
pKa (Acidity) ~13.3[3]~7.8 - 9.13[3][4]
Base Required Strong (e.g., NaH, NaOEt)Mild to Moderate (e.g., K₂CO₃, NaOEt)
α-Protons (Post-Alkylation) 10
Reaction with 1,2-Dibromoethane Diethyl cyclopropane-1,1-dicarboxylateTriethyl 3-bromopropane-1,1,1-tricarboxylate
Over-alkylation Risk High (Requires strict stoichiometric control)None (Structurally impossible)
Primary Application General substituted acetic acidsComplex API intermediates (e.g., Famciclovir)[2]

Experimental Methodology: A Self-Validating Protocol

The following is a field-proven, self-validating methodology for the synthesis of triethyl 3-bromopropane-1,1,1-tricarboxylate[5], demonstrating the practical application of the zero α-proton advantage.

Reagents:

  • Triethyl methanetricarboxylate (TEMT): 1.0 equiv

  • 1,2-Dibromoethane: 3.0 equiv (Excess is critical to prevent dimerization)

  • Sodium Ethoxide (NaOEt): 1.05 equiv

  • Anhydrous Ethanol: Solvent

Step-by-Step Workflow:

  • Enolate Formation: Dissolve TEMT in anhydrous ethanol under an inert atmosphere. Slowly add NaOEt at 0 °C.

    • Self-Validation Check: The formation of the enolate is rapid and can be confirmed by a slight, controlled exotherm. The solution should remain homogeneous.

  • Electrophilic Addition: Add 1,2-dibromoethane dropwise to the enolate solution. The 3.0 molar excess ensures that the kinetics favor the reaction of the enolate with fresh 1,2-dibromoethane rather than the newly formed brominated product.

  • Reflux and Monitor: Elevate the temperature to 70 °C and stir for 6 hours.

    • Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the TEMT spot and the visible precipitation of NaBr (a white, insoluble salt in ethanol) serve as dual confirmations of the substitution event.

  • Isolation: Filter the reaction mixture to remove the NaBr byproduct. Concentrate the filtrate under reduced pressure, extract with EtOAc, and wash with brine.

  • Purification: Distill the crude oil under high vacuum to isolate pure triethyl 3-bromopropane-1,1,1-tricarboxylate.

Workflow Step1 Step 1: Enolate Formation TEMT + Mild Base (NaOEt) Temp: 0°C to RT Step2 Step 2: Electrophilic Addition Add 1,2-Dibromoethane (Excess) Control dimerization Step1->Step2 30 mins Step3 Step 3: Reaction Monitoring TLC / GC-MS to confirm TEMT consumption & NaBr precip. Step2->Step3 4-12 hours Step4 Step4 Step3->Step4 Post-reaction

Fig 2: Self-validating experimental workflow for synthesizing 1,1,1-propanetricarboxylates.

Sources

Validation

Assessing the Reproducibility of 1,1,1-Propanetricarboxylate Synthesis Protocols: A Comparative Guide

The synthesis of 1,1,1-propanetricarboxylate derivatives—specifically Triethyl 3-bromopropane-1,1,1-tricarboxylate (TBTC)—is a foundational transformation in medicinal chemistry. TBTC serves as the critical side-chain in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of 1,1,1-propanetricarboxylate derivatives—specifically Triethyl 3-bromopropane-1,1,1-tricarboxylate (TBTC)—is a foundational transformation in medicinal chemistry. TBTC serves as the critical side-chain intermediate in the 1, including Famciclovir and Penciclovir.

However, scaling the alkylation of triethyl methanetricarboxylate with 1,2-dibromoethane presents significant reproducibility challenges. The2 (dialkylation), while the dibromoethane electrophile is susceptible to elimination (dehydrohalogenation) under strongly basic conditions. This guide objectively evaluates the classical alkoxide-mediated protocol against the modern inorganic base/mixed-solvent method, providing drug development professionals with mechanistic insights and validated, step-by-step methodologies.

Mechanistic Causality & Protocol Comparison

The Classical Protocol (Alkoxide-Mediated) Historically, the alkylation was driven by sodium ethoxide (NaOEt) in ethanol. Because ethoxide acts as both a base and a nucleophile, conducting this reaction in a single pot with 1,2-dibromoethane leads to significant etherification (yielding ethyl 2-bromoethyl ether) and transesterification side reactions. Consequently, researchers must isolate the highly moisture-sensitive sodio-triethylmethane tricarboxylate intermediate before the alkylation step. This3 (~76%) and introduces severe batch-to-batch variability.

The Modern Protocol (Inorganic Base / Mixed-Solvent) To bypass the isolation step, 4 (e.g., K₂CO₃) in a meticulously balanced mixed-solvent system (DMF + MTBE or THF). Causality of Solvent Choice: DMF acts as a highly polar aprotic solvent that partially solvates the potassium cation, generating a highly reactive, "naked" enolate. However, using pure DMF accelerates the degradation of 1,2-dibromoethane. The addition of a less polar co-solvent like Methyl tert-butyl ether (MTBE) moderates the dielectric constant of the medium. This suppresses dialkylation and electrophile degradation, enabling a highly reproducible, one-pot synthesis with yields exceeding 85%.

Quantitative Data: Performance Comparison

Table 1. Comparative metrics of 1,1,1-propanetricarboxylate synthesis protocols.

ParameterClassical ProtocolModern Protocol
Primary Reagents NaOEt / Absolute EthanolK₂CO₃ / DMF + MTBE
Workflow Architecture Two-step (Intermediate isolation)One-pot (In situ alkylation)
Reaction Time 12 – 16 hours4 – 6 hours
Overall Yield ~76%>85%
Impurity Profile High (Etherification, dialkylation)Low (Controlled by co-solvent)
Scalability Poor (Moisture-sensitive enolate)Excellent (Robust heterogeneous system)
Visualizing the Synthetic Workflows

SynthesisComparison cluster_classical Classical Method cluster_modern Modern Method SM Triethyl methanetricarboxylate + 1,2-Dibromoethane C1 NaOEt in EtOH (Enolate Formation) SM->C1 M1 K2CO3 in DMF/MTBE (One-Pot Reaction) SM->M1 C2 Isolate Sodio-Salt C1->C2 C3 Alkylation Step C2->C3 Product Triethyl 3-bromopropane- 1,1,1-tricarboxylate (TBTC) C3->Product ~76% Yield M2 In situ Alkylation M1->M2 M2->Product >85% Yield

Fig 1. Mechanistic workflow comparing classical vs. modern TBTC synthesis protocols.

Experimental Protocols (Self-Validating Systems)
Protocol A: Classical Two-Step Synthesis

Note: This protocol is provided for comparative benchmarking. It is highly sensitive to ambient moisture.

  • Enolate Formation: In a flame-dried flask under N₂, dissolve sodium metal (1.0 eq) in absolute ethanol to generate NaOEt. Dropwise add triethyl methanetricarboxylate (1.0 eq) at 0°C.

  • Isolation: Stir for 2 hours at room temperature. Remove ethanol under reduced pressure to yield sodio-triethylmethane tricarboxylate as a white solid.

    • Validation Checkpoint: The isolated salt must be a free-flowing powder. Clumping indicates moisture ingress, which will severely depress the subsequent alkylation yield.

  • Alkylation: Resuspend the salt in dry toluene. Add 1,2-dibromoethane (1.5 eq) and reflux for 12 hours.

  • Workup: Quench with cold water, extract with ethyl acetate, dry over Na₂SO₄, and concentrate. Purify via vacuum distillation.

Protocol B: Modern One-Pot Mixed-Solvent Synthesis

Recommended for scale-up and high reproducibility.

  • System Initialization: Charge a reactor with DMF (2 volumes) and MTBE (3 volumes). Add fine-grade anhydrous K₂CO₃ (1.5 eq).

    • Causality Note: Fine-grade K₂CO₃ increases the surface area for the heterogeneous deprotonation, accelerating enolate formation without requiring strong soluble bases.

  • Reagent Addition: Add triethyl methanetricarboxylate (1.0 eq) and 1,2-dibromoethane (1.5 eq) sequentially at 20°C.

  • Thermal Activation: Heat the biphasic suspension to 65°C – 70°C. Stir vigorously for 5 hours.

    • Validation Checkpoint: Monitor the reaction via GC-FID. The system is self-validating when the area% of triethyl methanetricarboxylate drops below 2.0%. The slurry will transition from stark white to a pale yellow suspension as KBr precipitates.

  • Quench & Phase Separation: Cool to 20°C. Add water (5 volumes) to dissolve the inorganic salts. Separate the organic (MTBE) layer. Extract the aqueous layer once more with MTBE.

  • Purification: Wash the combined organics with brine to remove residual DMF. Concentrate under vacuum to yield TBTC (Purity >98% by GC).

Conclusion

For the reproducible synthesis of 1,1,1-propanetricarboxylate derivatives, transitioning from alkoxide-mediated classical methods to inorganic base/mixed-solvent systems is imperative. The modern protocol not only eliminates the hazardous isolation of moisture-sensitive intermediates but fundamentally alters the reaction kinetics to favor mono-alkylation, ensuring a robust and scalable process for antiviral drug development.

References
  • ChemicalBook. (2025).
  • CymitQuimica.
  • Arkivoc. (2016). Synthesis of trialkyl 2-halogeno-1,1,1-ethanetricarboxylates.
  • European Patent Office. (1997). Process for the preparation of triethyl-3-bromopropane-1,1,1-tricarboxylate (EP0779267B1).

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Analysis of Commercial 1,1,1-Propanetricarboxylate: Ensuring Reagent Purity for Critical Research

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting and, most importantly, independently verifying the purity of commercially available 1,1,1-propa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting and, most importantly, independently verifying the purity of commercially available 1,1,1-propanetricarboxylate. We will move beyond catalog specifications, providing field-proven analytical protocols to empower you to qualify reagents with the highest degree of confidence.

Part 1: The Commercial Supplier Landscape

The first step in sourcing any reagent is a survey of the available commercial suppliers. 1,1,1-Propanetricarboxylate (CAS No. 99-14-9) is available from several reputable chemical manufacturers. While advertised purity is a crucial starting point, it should be treated as a preliminary specification, not a guarantee of performance in a sensitive system. Below is a comparative summary of offerings from major suppliers based on publicly available data.

Table 1: Comparative Overview of Commercial 1,1,1-Propanetricarboxylate Suppliers

SupplierSynonym(s)CAS No.Advertised Purity
Sigma-Aldrich (Merck) 1,2,3-Propanetricarboxylic acid99-14-999%
Thermo Scientific Chemicals Tricarballylic acid99-14-999%
Santa Cruz Biotechnology Tricarballylic acid99-14-9≥97%
TCI America 1,2,3-Propanetricarboxylic Acid99-14-9>98.0% (GC)
Chem-Impex International 1,2,3-Propanetricarboxylic acid99-14-9≥98% (HPLC)
Apollo Scientific Propane-1,2,3-tricarboxylic acid99-14-998%

Note: Availability, pricing, and specifications are subject to change. Researchers should always consult the supplier's website and Certificate of Analysis for the most current information.

Part 2: The 'Trust, but Verify' Imperative for Reagent Qualification

A supplier's Certificate of Analysis (CofA) provides a snapshot of a specific batch's quality. However, for critical applications, relying solely on this document is insufficient. The potential for batch-to-batch variability, degradation during storage, or the presence of undetected impurities necessitates a robust in-house verification system.

The following workflow illustrates a self-validating system for qualifying a new batch of 1,1,1-propanetricarboxylate, ensuring it meets the stringent requirements of your research.

G cluster_0 Phase 1: Procurement & Initial Assessment cluster_1 Phase 2: Analytical Verification cluster_2 Phase 3: Qualification & Decision supplier_select Select Suppliers (Table 1) order_samples Order Samples from Multiple Lots/Suppliers supplier_select->order_samples doc_review Review Supplier CofA & MSDS order_samples->doc_review hplc HPLC Analysis (Purity & Impurity Profile) doc_review->hplc qnmr qNMR Analysis (Absolute Purity) hplc->qnmr ms LC-MS Analysis (Impurity Identification) qnmr->ms data_interp Interpret & Correlate Data (HPLC vs. qNMR) ms->data_interp decision Qualify / Reject Batch data_interp->decision

Caption: Workflow for Reagent Qualification.

Part 3: Validated Analytical Protocols for Purity Determination

To achieve a comprehensive understanding of reagent purity, a multi-technique approach is essential. High-Performance Liquid Chromatography (HPLC) provides an excellent profile of UV-active components, while Quantitative Nuclear Magnetic Resonance (qNMR) offers an orthogonal method to determine absolute purity against a certified standard. Finally, Mass Spectrometry (MS) is indispensable for identifying unknown impurities.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is the workhorse for purity analysis of non-volatile organic acids.[5] Ion-exclusion chromatography is particularly effective as it separates compounds based on the pKa of the analyte, making it ideal for separating strong and weak acids from a sample matrix.[1][4][6][7] Detection via UV absorbance at 210 nm is a standard method for visualizing the carboxyl group.[5][8]

Methodology:

  • System Preparation:

    • HPLC System: A standard HPLC or UHPLC system with a UV/Vis or Diode Array Detector (DAD).

    • Column: Ion-Exclusion column (e.g., Bio-Rad Aminex HPX-87H, 300 x 7.8 mm) or a polar-modified C18 column.

    • Mobile Phase: 5 mM Sulfuric Acid (H₂SO₄) in HPLC-grade water. The acidic mobile phase suppresses the ionization of the organic acids, allowing for their retention.[9]

    • Flow Rate: 0.6 mL/min.

    • Column Temperature: 50-65 °C (for HPX-87H columns).

    • Detection Wavelength: 210 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1,1,1-propanetricarboxylate into a 10 mL volumetric flask.

    • Dissolve and bring to volume with the mobile phase. This ensures compatibility with the chromatographic system.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

  • Analysis and Data Processing:

    • Inject the sample onto the equilibrated HPLC system.

    • Record the chromatogram for a sufficient time to allow all potential impurities to elute (e.g., 20-30 minutes).

    • Integrate all peaks in the chromatogram.

    • Calculate the purity by the area percent method:

      • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol 2: Absolute Purity Determination by Quantitative ¹H NMR (qNMR)

Causality: qNMR is a primary analytical method that allows for the determination of absolute purity without needing a reference standard of the analyte itself.[10] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei generating that signal.[11] By comparing the integral of a known analyte proton signal to the integral of a known signal from a certified, high-purity internal standard, the absolute concentration and thus purity can be calculated.[12][13]

Methodology:

  • Selection of Internal Standard:

    • Choose a certified internal standard (purity ≥99.5%) with sharp proton signals that do not overlap with the analyte or solvent signals. Maleic acid or dimethyl sulfone are suitable choices for polar solvents.

    • The standard must be highly soluble in the chosen deuterated solvent and chemically inert with the analyte.[3][14][15]

  • Sample Preparation:

    • Using a high-precision microbalance (readability ±0.001 mg), accurately weigh ~10 mg of 1,1,1-propanetricarboxylate (m_analyte) into a clean vial.

    • Accurately weigh ~5 mg of the certified internal standard (m_std) into the same vial.[11]

    • Add a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) to the vial.

    • Ensure complete dissolution using a vortex mixer.[16]

    • Transfer the solution to a high-quality NMR tube.

  • NMR Data Acquisition:

    • Acquire a quantitative ¹H NMR spectrum. Critical parameters include:

      • A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of any proton being quantified (typically D1 ≥ 30 seconds). This ensures complete relaxation and accurate signal integration.

      • A sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio (>250:1).

      • A calibrated 90° pulse width.

  • Data Processing and Calculation:

    • Process the spectrum with careful phasing and baseline correction.

    • Integrate a well-resolved, unique signal for the analyte (I_analyte) and a signal for the internal standard (I_std).

    • Calculate the purity (P_analyte) using the following equation[11][13]:

      P_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

      Where:

      • I = Integral area

      • N = Number of protons for the integrated signal

      • MW = Molecular Weight

      • m = mass

      • P_std = Purity of the internal standard

Protocol 3: Impurity Identification by LC-MS

Causality: While HPLC-UV can detect impurities, it cannot identify them. Coupling LC with a mass spectrometer provides the molecular weight of eluting compounds, which is a critical piece of information for structural elucidation of unknown impurities.[17][18] Electrospray Ionization (ESI) in negative mode is highly effective for deprotonating carboxylic acids, forming [M-H]⁻ ions that are readily detected.[9]

Methodology:

  • System Preparation:

    • LC-MS System: An HPLC or UHPLC system coupled to a single quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an ESI source.

    • Use the same column and gradient as in the HPLC method, but replace the non-volatile sulfuric acid mobile phase with a volatile alternative like 0.1% formic acid in water/acetonitrile. This is crucial to prevent contamination of the MS source.[19]

  • Analysis:

    • Inject the sample prepared for HPLC analysis.

    • Operate the ESI source in negative ion mode.

    • Acquire mass spectra across a relevant range (e.g., m/z 50-500).

  • Data Interpretation:

    • Extract the mass spectra for any impurity peaks observed in the chromatogram.

    • The primary ion observed will likely be the [M-H]⁻ ion. The molecular weight (M) of the impurity can be calculated by adding the mass of a proton (1.007 Da) to the observed m/z value.

    • This molecular weight can be used to hypothesize potential structures (e.g., residual starting materials, dimers, or degradation products).

Part 4: Data Interpretation and Decision Making

The power of this multi-technique approach lies in correlating the data. An impurity visible by HPLC might be invisible to NMR if it lacks protons. Conversely, a non-UV-active impurity could lower the qNMR purity value while being undetected by HPLC-UV.

Table 2: Hypothetical Purity Analysis Results for 1,1,1-Propanetricarboxylate

SupplierLot No.HPLC Purity (% Area)qNMR Purity (% w/w)LC-MS Impurity Profile
Supplier A A-10199.8%99.5%One minor impurity at 0.15% (m/z 157.0, [M-H]⁻).
Supplier B B-20298.5%98.3%Major impurity at 1.3% (m/z 173.0, [M-H]⁻), likely citric acid.
Supplier C C-30399.1%96.5%Multiple small HPLC peaks. qNMR suggests ~2.5% non-protonated or inorganic impurity.

Analysis of Hypothetical Data:

  • Supplier A: Shows excellent purity across both methods with a minor, known impurity. This batch would likely be qualified for all applications.

  • Supplier B: Shows lower purity with a significant amount of a likely related compound (citric acid, MW 192, [M-H]⁻ at m/z 191, but could be a fragment). This batch may be acceptable for less sensitive work but should be rejected for critical applications.

  • Supplier C: This is a critical example. The HPLC purity appears high, but the qNMR result reveals a significant discrepancy, indicating the presence of non-UV active or inorganic impurities. This highlights the risk of relying on a single method and this batch should be rejected.

Based on the verified analytical data, a clear decision can be made.

G start Begin Batch Qualification qnmr_check qNMR Purity > 99.0%? start->qnmr_check hplc_check HPLC Purity > 99.0%? qnmr_check->hplc_check Yes reject REJECT BATCH qnmr_check->reject No impurity_check Single Largest Impurity < 0.2%? hplc_check->impurity_check Yes investigate Investigate Discrepancy (e.g., non-UV active impurity) hplc_check->investigate No qualify QUALIFY BATCH impurity_check->qualify Yes impurity_check->reject No investigate->reject

Caption: Decision Tree for Reagent Qualification.

Conclusion

The selection of a chemical reagent is not merely a procurement task; it is the foundational step of an experiment. While major suppliers provide high-quality materials, the principle of "trust, but verify" is paramount for ensuring scientific integrity. By implementing a robust, multi-technique analytical workflow combining HPLC, qNMR, and LC-MS, researchers can gain a comprehensive and accurate understanding of their reagent's true purity. This diligence eliminates a critical source of experimental variability, paving the way for reliable, reproducible, and ultimately successful research outcomes.

References

  • Shimadzu. (n.d.). Analysis of Organic Acid Counterions by Ion Exclusion Chromatography. Shimadzu Corporation. Retrieved from [Link]

  • MBL International. (2024, March 12). Building Blocks of Research: The Importance of High-Quality Reagents. Retrieved from [Link]

  • ResolveMass Laboratories. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

  • Diduco. (n.d.). Separation of organic acids by ion-exclusion chromatography. Retrieved from [Link]

  • Saito, K., Horie, M., & Nakazawa, H. (1998). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Journal of Mass Spectrometry Society of Japan, 46(5), 355-361. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Ion Exclusion/Ligand Exchange Columns. Retrieved from [Link]

  • Shodex. (n.d.). Ion Exclusion Chromatography Columns. Retrieved from [Link]

  • Li, K., & Li, L. (2012). Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS. Metabolites, 2(4), 898-917. Retrieved from [Link]

  • López-Roldán, P., Llorach, R., Garcia-Aumatell, A., Andres-Lacueva, C., & Pérez-Cano, F. J. (2009). Confirmation and determination of carboxylic acids in root exudates using LC–ESI-MS. Journal of Chromatography B, 877(24), 2507-2511. Retrieved from [Link]

  • Duncan, K. D., & Volmer, D. A. (2016). Rapid Screening of Carboxylic Acids from Waste and Surface Waters by ESI-MS/MS Using Barium Ion Chemistry and On-Line Membrane Sampling. Journal of the American Society for Mass Spectrometry, 27(3), 449-456. Retrieved from [Link]

  • Rundlöf, T., Mathiasson, M., Bekiroglu, S., Hakkarainen, B., Bowden, T., & Arvidsson, T. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 52(5), 645-651. Retrieved from [Link]

  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

  • Adamec, J., & Beger, R. D. (2008). Comparative Metabolite Profiling of Carboxylic Acids in Rat Urine by CE-ESI MS/MS through Positively Pre-charge. University of Nebraska - Lincoln Digital Commons. Retrieved from [Link]

  • Drug Development & Delivery. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved from [Link]

  • JEOL Ltd. (n.d.). Let's try doing quantitative NMR. Retrieved from [Link]

  • Zare, R. N., et al. (1998). Simultaneous On-Line Characterization of Small Organic Molecules Derived from Combinatorial Libraries for Identity, Quantity, and Purity by Reversed-Phase HPLC with Chemiluminescent Nitrogen, UV, and Mass Spectrometric Detection. Analytical Chemistry, 70(8), 1489-1498. Retrieved from [Link]

  • Gibson, G. E., et al. (2020). Simultaneous Determination of Tricarboxylic Acid Cycle Metabolites by High Performance Liquid Chromatography with Ultraviolet Detection. Analytical Biochemistry, 500, 113745. Retrieved from [Link]

  • New Objective, Inc. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. Retrieved from [Link]

  • Cooper, A. J. L., et al. (2016). Simultaneous determination of tricarboxylic acid cycle metabolites by high-performance liquid chromatography with ultraviolet detection. Analytical Biochemistry, 500, 43-46. Retrieved from [Link]

  • Phenomenex. (n.d.). Simultaneous Reversed Phase Analysis of Tricarboxylic Acid (TCA) Intermediates by LC-MS/MS. Retrieved from [Link]

  • Waters Corporation. (n.d.). Improved Analytical Sensitivity and Chromatographic Peak Shape for the Quantification of TCA Cycle Analytes in Human Plasma using the ACQUITY PREMIER System Solution. Retrieved from [Link]

  • Wang, X., et al. (2020). New conditions of HPLC analysis for separation and quantification of simple organic acids of tricarboxylic acid cycle in psoriasis. Acta Chromatographica, 33(4). Retrieved from [Link]

  • Journal of Medicinal Chemistry. (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

  • ResearchGate. (2015, June). A tandem liquid chromatography–mass spectrometry (LC–MS) method for profiling small molecules in complex samples. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Small Molecule Drug Characterization and Purity Analysis. Retrieved from [Link]

  • G.F. Pauli, et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 9220-9221. Retrieved from [Link]

  • University of Oxford. (2017, November). Quantitative NMR Spectroscopy. Retrieved from [Link]

  • Mestrelab Research. (2025, April 13). qNMR Purity Recipe Book (1 - Sample Preparation). Retrieved from [Link]

Sources

Validation

Validating the Synthesis of Triethyl 1,1,1-Propanetricarboxylate: A Comparative Guide to Benchtop vs. High-Field NMR

As an Application Scientist overseeing analytical workflows in drug development and synthetic chemistry, I frequently encounter the dilemma of choosing the right analytical platform. Synthesizing highly substituted ester...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As an Application Scientist overseeing analytical workflows in drug development and synthetic chemistry, I frequently encounter the dilemma of choosing the right analytical platform. Synthesizing highly substituted esters, such as triethyl 1,1,1-propanetricarboxylate, requires rigorous structural validation to confirm successful alkylation and assess purity.

This guide objectively compares the performance of Benchtop NMR (60 MHz) against High-Field NMR (400 MHz) for the structural validation of synthesized triethyl 1,1,1-propanetricarboxylate. By examining the causality behind spectral resolution and sensitivity, this guide provides a self-validating framework for analytical decision-making.

Mechanistic Context & Structural Dynamics

Triethyl 1,1,1-propanetricarboxylate is typically synthesized via the base-catalyzed alkylation of triethyl methanetricarboxylate with ethyl iodide. As documented in the synthesis of related[1], the reaction replaces the acidic methine proton with an ethyl group, generating a quaternary carbon center (C1).

From an analytical perspective, this molecule is an exceptional candidate for comparing NMR platforms because it contains two distinct, yet chemically similar, aliphatic environments:

  • The Ester Ethyl Groups: Three equivalent −OCH2​CH3​ chains.

  • The Alkane Ethyl Group: One −CH2​CH3​ chain attached directly to the quaternary C1 carbon.

The proximity of the chemical shifts for these two environments creates a unique resolution challenge that perfectly illustrates the physical limitations and practical capabilities of different magnetic field strengths.

Experimental Design: A Self-Validating Protocol

To ensure absolute trustworthiness in our comparative data, we must eliminate matrix effects, concentration discrepancies, and sample preparation variances. The following split-sample protocol guarantees that any observed spectral differences are strictly a function of the instrument's magnetic field ( B0​ ).

Step-by-Step Methodology
  • Standardized Dissolution: Weigh exactly 100.0 mg of the purified triethyl 1,1,1-propanetricarboxylate. Dissolve completely in 1.20 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: TMS acts as an internal zero-point reference, ensuring chemical shift ( δ ) alignment across both instruments regardless of magnetic drift.

  • Split-Sample Aliquoting: Transfer 0.60 mL of the stock solution into two identical high-quality 5 mm NMR tubes (Aliquot A and Aliquot B).

  • Instrument Calibration: Tune and match the probe, and perform rigorous 3D shimming on both the 60 MHz and 400 MHz spectrometers to optimize magnetic field homogeneity.

  • Acquisition Parameters ( 1 H NMR):

    • Pulse Angle: 30∘ (minimizes relaxation delays while maximizing signal).

    • Relaxation Delay ( D1​ ): 5.0 s . Causality: D1​ must be at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton to ensure quantitative integration.

    • Number of Scans (NS): 16 scans for 400 MHz; 64 scans for 60 MHz (to compensate for lower intrinsic sensitivity).

  • Data Processing: Apply zero-filling to 64k data points and an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier Transformation.

Comparative Spectral Analysis

1 H NMR: The Resolution Challenge

While [2] in routine QA/QC, spectral resolution remains dictated by the Larmor frequency. Chemical shift in parts-per-million (ppm) is absolute, but the frequency difference in Hertz (Hz) scales with the magnet.

In triethyl 1,1,1-propanetricarboxylate, the ester methyl protons ( −OCH2​CH3​ ) appear at 1.28 ppm , and the alkane methyl protons ( −CH2​CH3​ ) appear at 1.05 ppm . Both are triplets with a J -coupling constant of ≈7.1 Hz .

  • At 60 MHz (Benchtop): The difference of 0.23 ppm equates to just 13.8 Hz . Because a triplet with J=7.1 Hz spans a total width of 14.2 Hz , the upfield peak of the ester methyl triplet and the downfield peak of the alkane methyl triplet are separated by a mere 0.4 Hz . This results in severe peak overlap and a complex, second-order-like multiplet appearance. While [3] can still be achieved by integrating the entire aliphatic envelope, resolving individual multiplets is physically impossible.

  • At 400 MHz (High-Field): The same 0.23 ppm difference translates to 92 Hz . The two triplets are separated by nearly 80 Hz of flat baseline, allowing for flawless, independent integration and multiplet analysis.

13 C NMR: The Sensitivity Paradigm

Carbon-13 NMR presents a different challenge: sensitivity. 13 C has a natural abundance of just 1.1% and a low gyromagnetic ratio. Signal-to-Noise Ratio (SNR) scales with B01.5​ .

Comparing a 400 MHz system ( 100 MHz 13C ) to a 60 MHz system ( 15 MHz 13C ), the high-field instrument yields roughly 17 times more signal per scan . Because SNR improves with the square root of the number of scans, achieving the same SNR on a benchtop system requires nearly 300 times more scans. As noted by [4], a 13 C spectrum that takes 20 minutes at high-field may require an overnight acquisition at benchtop frequencies.

Quantitative Data Comparison

Table 1: 1 H NMR Spectral Assignments & Resolution Comparison
Proton EnvironmentExpected Shift ( δ , ppm)Multiplicity ( J -coupling)Integration60 MHz Benchtop Observation400 MHz High-Field Observation
Ester −OCH2​CH3​ 4.25Quartet (7.1 Hz)6HBroadened quartet; baseline resolved.Sharp, baseline-resolved quartet.
Alkane −CH2​CH3​ 2.15Quartet (7.5 Hz)2HResolved, but minor broadening at base.Sharp, baseline-resolved quartet.
Ester −OCH2​CH3​ 1.28Triplet (7.1 Hz)9HOverlaps with alkane methyl signal.Sharp, baseline-resolved triplet.
Alkane −CH2​CH3​ 1.05Triplet (7.5 Hz)3HOverlaps with ester methyl signal.Sharp, baseline-resolved triplet.
Table 2: 13 C NMR Spectral Assignments & Sensitivity Comparison
Carbon EnvironmentExpected Shift ( δ , ppm)60 MHz Benchtop Observation400 MHz High-Field Observation
Ester C=O 167.5Weak signal; requires >4 hr acquisition.High SNR; resolved in <30 mins.
Quaternary C1​ 66.2Very weak; relaxation delay limits SNR.Clear, distinct singlet.
Ester −OCH2​− 61.8Moderate signal; visible after 2 hrs.High SNR; baseline resolved.
Alkane −CH2​− 26.4Moderate signal.High SNR; baseline resolved.
Ester −CH3​ 14.1Strong signal (3x equivalent carbons).Intense signal.
Alkane −CH3​ 9.5Weak signal; near baseline noise.High SNR; baseline resolved.

Workflow Visualization

To standardize this validation process across laboratory environments, the following workflow demonstrates the parallel analytical pathways utilized in our split-sample protocol.

NMR_Workflow Syn Synthesis: Alkylation Triethyl Methanetricarboxylate Pur Workup & Purification (Flash Chromatography) Syn->Pur Prep NMR Sample Prep (100 mg in 1.2 mL CDCl3) Pur->Prep Split Split-Sample Protocol (0.6 mL Aliquots) Prep->Split Benchtop Benchtop NMR (60 MHz) Routine QA/QC Split->Benchtop Aliquot A HighField High-Field NMR (400 MHz) Impurity Profiling Split->HighField Aliquot B Valid Spectral Validation & Data Processing Benchtop->Valid HighField->Valid

Figure 1: Parallel split-sample NMR validation workflow for 1,1,1-propanetricarboxylate.

Conclusion & Strategic Recommendations

Both benchtop and high-field NMR platforms are highly capable of validating the synthesis of triethyl 1,1,1-propanetricarboxylate, but they serve different strategic purposes in the laboratory:

  • Deploy Benchtop NMR (60-80 MHz) for rapid, in-process reaction monitoring and routine QA/QC. While it cannot resolve the 1.28 ppm and 1.05 ppm methyl triplets into distinct baseline signals, the total integration of the aliphatic envelope remains quantitatively accurate for determining bulk purity and reaction completion.

  • Deploy High-Field NMR (400+ MHz) for definitive structural characterization, rigorous impurity profiling, and 13 C NMR acquisition. The superior dispersion ( 92 Hz separation between the methyl triplets) and exponentially higher sensitivity are mandatory for regulatory submissions and identifying trace by-products.

By understanding the causality of Larmor frequencies and magnetic field scaling, researchers can optimize their analytical workflows, reserving expensive high-field time for complex structural elucidation while leveraging benchtop systems for high-throughput synthetic validation.

References

  • Arkivoc (2016). Synthesis of trialkyl 2-halogeno-1,1,1-ethanetricarboxylates. Arkat USA. Available at:[Link]

  • Technology Networks (2024). Benchtop NMR Breaks New Ground. Available at:[Link]

  • Journal of Pharmaceutical and Biomedical Analysis (2022). Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin. PubMed. Available at:[Link]

  • Oxford Instruments (2023). High-field to Benchtop NMR Spectroscopy - Part 1. Available at:[Link]

Comparative

A Comparative Guide to Purine Synthesis: An In-Depth Analysis of Traditional Methods and Future Precursors

Introduction: The Enduring Importance of Purine Synthesis Purines are not merely components of the genetic code; they are central to cellular metabolism, energy transfer (as in ATP), and signaling pathways. For researche...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Enduring Importance of Purine Synthesis

Purines are not merely components of the genetic code; they are central to cellular metabolism, energy transfer (as in ATP), and signaling pathways. For researchers in drug discovery and the life sciences, the ability to synthesize purine derivatives is paramount for developing novel therapeutics and understanding fundamental biological processes. The synthetic landscape for purines is rich and varied, with several established methods that have been refined over decades. This guide provides a comprehensive comparison of these traditional synthetic routes—the Traube synthesis, formamide-based approaches, and synthesis from imidazole precursors—supported by experimental data and detailed methodologies. Furthermore, we will explore the potential of novel precursors, such as 1,1,1-propanetricarboxylate, and their prospective role in the future of heterocyclic chemistry.

Established Methodologies for Purine Synthesis

The chemical synthesis of the purine ring system has been approached from several strategic standpoints. The most prominent and historically significant methods involve either the construction of a pyrimidine ring followed by the annulation of an imidazole ring, or the reverse, building a pyrimidine ring onto a pre-existing imidazole scaffold.

The Traube Purine Synthesis: A Classic and Versatile Approach

First reported by Wilhelm Traube in 1900, this method remains a cornerstone of purine synthesis due to its versatility and generally high yields.[1][2] The Traube synthesis is a powerful technique for creating a wide array of purine derivatives by building an imidazole ring onto a substituted pyrimidine.[3][4]

Chemical Principle and Mechanism:

The core of the Traube synthesis involves the reaction of a 4,5-diaminopyrimidine with a one-carbon source to form the fused imidazole ring.[5][6] The 4,5-diaminopyrimidine intermediate is typically prepared from a 4-aminopyrimidine derivative by nitrosation at the 5-position, followed by reduction of the nitroso group to an amine.[7][8]

The general mechanism proceeds as follows:

  • Nitrosation: A 4-aminopyrimidine is treated with a nitrosating agent, such as sodium nitrite in an acidic medium, to introduce a nitroso group at the electron-rich 5-position.[5][7]

  • Reduction: The 5-nitroso group is then reduced to an amino group, most commonly with a reducing agent like ammonium sulfide or sodium dithionite, to yield the key 4,5-diaminopyrimidine intermediate.[5][8]

  • Cyclization: The 4,5-diaminopyrimidine is subsequently reacted with a one-carbon electrophile, such as formic acid, a trialkyl orthoformate, or a chlorocarbonic ester, which undergoes condensation with the two amino groups to close the imidazole ring, forming the purine.[1][7]

Traube_Synthesis_Workflow start 4-Aminopyrimidine Derivative nitrosation Nitrosation (e.g., NaNO2, acid) start->nitrosation nitroso_intermediate 5-Nitroso-4-aminopyrimidine nitrosation->nitroso_intermediate reduction Reduction (e.g., (NH4)2S or Na2S2O4) nitroso_intermediate->reduction diamino_intermediate 4,5-Diaminopyrimidine reduction->diamino_intermediate cyclization Cyclization with C1 source (e.g., Formic Acid) diamino_intermediate->cyclization end Purine Derivative cyclization->end

Traube Purine Synthesis Workflow.

Experimental Protocol: Traube Synthesis of Guanine [3]

This protocol is a representative example of the Traube synthesis for the preparation of guanine.

Step 1: Nitrosation of 2,4-diamino-6-hydroxypyrimidine

  • Dissolve 2,4-diamino-6-hydroxypyrimidine in formamide.

  • Cool the solution to approximately 4°C in an ice-water bath.

  • Slowly add a solution of sodium nitrite in a mixture of formamide and 98% formic acid, ensuring the temperature does not exceed 10°C.

  • Stir the reaction mixture at 10°C for 2 hours.

Step 2: Reduction and Cyclization

  • Heat the reaction mixture to 80°C.

  • Add sodium bisulfite and continue the reaction at 80°C for 1 hour.

  • The crude brown solid can be purified by recrystallization from 2N HCl after decolorizing with activated charcoal to yield guanine.

Advantages and Disadvantages:

  • Advantages: The Traube synthesis is well-established, versatile for a wide range of purine derivatives, and often provides high yields, with some reported to be in the range of 65-95%.[3][9] It is also a scalable method.

  • Disadvantages: The primary drawback is the need for a pre-functionalized pyrimidine starting material, which may require a multi-step synthesis itself. The use of potentially hazardous reagents like sodium nitrite and the generation of byproducts can also be a concern.[10]

Formamide-Based Purine Synthesis: A Prebiotic and Industrial Approach

The synthesis of purines from formamide is a remarkably simple yet powerful method. It holds significance not only in industrial production but also in the context of prebiotic chemistry, as it provides a plausible route for the abiotic formation of nucleobases.[11][12]

Chemical Principle and Mechanism:

This method utilizes formamide as both the solvent and the source of all the atoms required to construct the purine ring.[4] When heated, formamide can decompose and self-react to form a complex mixture of products, including purines.[5] The mechanism is complex and can proceed through various intermediates, with the overall transformation involving a series of condensations and cyclizations.[9][13] Catalysts such as calcium carbonate, silica, or alumina can significantly improve the yield and selectivity of the reaction.[11][14]

Formamide_Synthesis_Workflow start Formamide heating Heating (130-160°C) start->heating reaction_mixture Complex Reaction Mixture heating->reaction_mixture catalyst Optional Catalyst (e.g., CaCO3, SiO2) catalyst->heating analysis Analysis (e.g., LC-MS) reaction_mixture->analysis end Purine Products (Adenine, Guanine, etc.) analysis->end

Formamide-Based Purine Synthesis Workflow.

Experimental Protocol: Catalytic Synthesis of Purines from Formamide [3]

This protocol is a general representation of prebiotic synthesis experiments.

  • Place formamide in a reaction vessel.

  • If using a catalyst (e.g., calcium carbonate), add it to the formamide.

  • Heat the mixture at a high temperature (e.g., 130-160°C) for an extended period (e.g., 96 hours).

  • After cooling, the reaction mixture is analyzed by techniques such as LC-MS to identify and quantify the purine products (e.g., adenine, guanine, hypoxanthine).

Advantages and Disadvantages:

  • Advantages: The primary advantage is the simplicity of the starting material and the potential for a one-pot synthesis.[3] This method is of significant interest in prebiotic chemistry research.

  • Disadvantages: The reactions often require high temperatures and can produce a complex mixture of products, leading to low yields of the desired purine.[3] The purification of the target purine from the reaction mixture can be challenging.

Purine Synthesis from Imidazole Precursors

This approach mirrors the biosynthetic pathway of purines, where the imidazole ring is first constructed and then the pyrimidine ring is annulated onto it.[9][15] This method is particularly useful for the synthesis of complex and highly substituted purine analogues.[16]

Chemical Principle and Mechanism:

The synthesis begins with a substituted imidazole, typically a 4-aminoimidazole-5-carboxamide or a related derivative.[17] This imidazole is then reacted with a one-carbon source, such as formic acid, urea, or guanidine, to provide the remaining atoms needed to close the pyrimidine ring.[3] The specific reaction conditions vary depending on the nature of the imidazole precursor and the desired purine.

Imidazole_Synthesis_Workflow start Substituted Imidazole (e.g., 4-aminoimidazole-5-carboxamide) cyclization Cyclization with C1/N1 source (e.g., Formic Acid, Urea) start->cyclization end Purine Derivative cyclization->end

Purine Synthesis from Imidazole Precursors Workflow.

Experimental Protocol: Synthesis of Hypoxanthine from 4-Aminoimidazole-5-carboxamide (AICA)

  • A solution of 4-aminoimidazole-5-carboxamide (AICA) is prepared.

  • The AICA solution is reacted with a one-carbon source, such as formic acid and acetic anhydride.

  • The resulting formamido-5-imidazolecarboxamide intermediate readily cyclizes to hypoxanthine in a weakly alkaline aqueous solution (e.g., with bicarbonate).

Advantages and Disadvantages:

  • Advantages: This method mimics the natural biosynthetic pathway and allows for the synthesis of complex and specifically substituted purine analogues.[3][17]

  • Disadvantages: The primary limitation is the availability of the required substituted imidazole precursors, which can be challenging to synthesize.[3]

Comparative Analysis of Traditional Purine Synthesis Methods

The choice of a synthetic route for a particular purine derivative depends on several factors, including the desired substitution pattern, scalability, and the availability of starting materials.

FeatureTraube Purine SynthesisFormamide-Based SynthesisImidazole-Based Synthesis
Starting Materials Substituted PyrimidinesFormamideSubstituted Imidazoles
General Approach Annulation of an imidazole ring onto a pyrimidineSelf-assembly from a single precursorAnnulation of a pyrimidine ring onto an imidazole
Typical Yields High (65-95%)[9]Low to Moderate (Variable)[3]Moderate to High (Dependent on precursor)
Versatility High for a wide range of purine derivatives[3]Limited to simpler purines, produces mixturesHigh for complex and substituted analogues[3]
Scalability Generally goodCan be challenging due to high temperatures and product separationDependent on the scalability of precursor synthesis
Key Advantages Well-established, high yields, versatile[3]Simple starting material, prebiotic relevance[11]Mimics biosynthesis, good for complex targets[17]
Key Disadvantages Requires pre-synthesized pyrimidines[18]High temperatures, low yields, product mixtures[3]Availability of imidazole precursors can be a limitation[3]

Future Perspectives: The Untapped Potential of 1,1,1-Propanetricarboxylate Precursors

While the traditional methods of purine synthesis are well-established, the search for novel, efficient, and versatile precursors is an ongoing endeavor in organic chemistry. One such class of molecules that holds theoretical promise is the derivatives of 1,1,1-propanetricarboxylic acid (also known as methanetricarboxylic acid).

Chemical Rationale for 1,1,1-Propanetricarboxylate as a Precursor:

1,1,1-Propanetricarboxylate esters possess a unique structural motif: a central carbon atom bonded to three carboxylate groups. This structure presents several intriguing possibilities for its use as a building block in heterocyclic synthesis. The central carbon and the three attached carbonyl carbons could potentially serve as a four-carbon fragment in the construction of a pyrimidine ring.

Hypothetical Synthetic Pathway:

A plausible, albeit hypothetical, pathway for the involvement of a 1,1,1-propanetricarboxylate derivative in pyrimidine synthesis could involve a condensation reaction with a compound containing an amidine functionality, such as urea or guanidine.

Hypothetical_Pathway start Triethyl 1,1,1-propanetricarboxylate condensation Condensation Reaction start->condensation reagent Amidine-containing compound (e.g., Urea) reagent->condensation cyclization Intramolecular Cyclization condensation->cyclization pyrimidine_intermediate Substituted Pyrimidine Derivative cyclization->pyrimidine_intermediate elaboration Further Elaboration pyrimidine_intermediate->elaboration end Purine Derivative elaboration->end

Hypothetical Pathway for Purine Synthesis via 1,1,1-Propanetricarboxylate.

In this proposed scheme, the amidine could react with two of the carboxylate groups of the 1,1,1-propanetricarboxylate ester to form a six-membered heterocyclic ring, a derivative of a pyrimidine. The remaining carboxylate group could then be further functionalized or removed in subsequent steps to generate a suitable precursor for a Traube-like synthesis to complete the purine ring system.

Potential Advantages and Challenges:

  • Potential Advantages: If a viable synthetic route could be developed, the use of 1,1,1-propanetricarboxylate derivatives could offer a novel entry point to a variety of substituted pyrimidines, potentially with unique functionalization patterns not easily accessible through traditional methods.

  • Challenges: A significant challenge would be to control the reactivity of the three carboxylate groups to achieve the desired cyclization. The steric hindrance around the central carbon might also impede the reaction. Furthermore, the stability of the resulting pyrimidine intermediate would need to be considered.

To date, there is no direct evidence in the scientific literature for the use of 1,1,1-propanetricarboxylate as a precursor for purine synthesis. However, the exploration of such novel building blocks is crucial for advancing the field of heterocyclic chemistry and may lead to the discovery of more efficient and versatile synthetic methodologies in the future.

Conclusion

The synthesis of purines remains a vital area of research with significant implications for medicine and biology. The traditional methods, particularly the Traube synthesis, continue to be the workhorses for the preparation of a wide range of purine derivatives, offering high yields and versatility. Formamide-based synthesis, while often less efficient, provides a simple and direct route with important implications for prebiotic chemistry. Synthesis from imidazole precursors offers a biomimetic approach that is well-suited for the construction of complex analogues.

Looking forward, the exploration of novel precursors like 1,1,1-propanetricarboxylate, while currently theoretical, represents the innovative spirit of synthetic chemistry. By understanding the principles of established methods and creatively exploring new building blocks, the scientific community can continue to expand the toolkit for constructing these essential heterocyclic compounds, paving the way for new discoveries in drug development and beyond.

References

  • Saladino, R., Crestini, C., Costanzo, G., & Di Mauro, E. (2001). A possible prebiotic synthesis of purine, adenine, cytosine, and 4(3H)-pyrimidinone from formamide: implications for the origin of life. Bioorganic & medicinal chemistry, 9(5), 1249–1253. [Link]

  • Wikipedia. (2023). Formamide-based prebiotic chemistry. In Wikipedia. [Link]

  • Scribd. (n.d.). Traube Purine Synthesis Overview. Scribd. [Link]

  • Lazcano, A., & Miller, S. L. (2018). Evolutionary convergence in the biosyntheses of the imidazole moieties of histidine and purines. PLoS ONE, 13(4), e0196349. [Link]

  • Filo. (2026, February 15). Explain Traube Synthesis. Filo. [Link]

  • Georg Thieme Verlag. (n.d.). 7.1.1. Synthesis. Science of Synthesis. [Link]

  • ResearchGate. (n.d.). General scheme of the reaction routes from formamide to purine, adenine, hypoxanthine, xanthine, guanine, isoguanine and 2,6-diaminopurine. ResearchGate. [Link]

  • SlideShare. (2023, June 16). TRAUBE PURINE SYNTHESIS.pptx. SlideShare. [Link]

  • Pharmaguideline. (n.d.). Synthesis and Medicinal Uses of Purine. Pharmaguideline. [Link]

  • Google Patents. (n.d.). CN114380832A - One-step synthetic method of guanine.
  • Singh, S., & Kumar, V. (2016). A review: Imidazole synthesis and its biological activities. World Journal of Pharmacy and Pharmaceutical Sciences, 5(12), 1634-1653. [Link]

  • Ragab, A. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 15(1), 1-20. [Link]

  • MDPI. (n.d.). Synthesis of N-7-Substituted Purines from Imidazole Precursors. MDPI. [Link]

  • National Center for Biotechnology Information. (n.d.). 5-Aminoimidazole-4-carboxamide-1-beta-D-ribofuranosyl 5'-Monophosphate (AICAR), a Highly Conserved Purine Intermediate with Multiple Effects. NCBI. [Link]

  • Williams, W. J., & Buchanan, J. M. (1953). Biosynthesis of the purines. IV. The metabolism of 4-amino-5-imidazolecarboxamide in yeast. The Journal of biological chemistry, 202(1), 253–262. [Link]

  • National Center for Biotechnology Information. (n.d.). Purine and Pyrimidine Nucleotide Synthesis and Metabolism. NCBI. [Link]

  • Scribd. (n.d.). Traube Purine Synthesis Overview. Scribd. [Link]

  • Kim, S. N., Choi, M., Kim, J., & Kim, J. T. (2020). Synthesis of Bio-Inspired Guanine Microplatelets: Morphological and Crystallographic Control. Crystals, 10(12), 1109. [Link]

  • Wiley Online Library. (n.d.). Traube Purine Synthesis. The Merck Index Online. [Link]

  • Google Patents. (n.d.). US6242599B1 - Process for the preparation of guanine.
  • Google Patents. (n.d.). EP1215206B1 - Processes for the preparation of 4(5)-amino-5(4)-carboxamidoimidazoles and intermediates thereof.
  • National Center for Biotechnology Information. (n.d.). Adenine Synthesis in a Model Prebiotic Reaction: Connecting Origin of Life Chemistry with Biology. NCBI. [Link]

  • CORE. (n.d.). Guanidine Methods for Total RNA Preparation. CORE. [Link]

  • PubMed. (n.d.). A New and Convenient Synthesis of 4-amino-5-imidazolecarboxamide. PubMed. [Link]

  • ACS Publications. (1955). A New General Heterocycle Synthesis; Use of Acetylenedicarboxylic Esters. Journal of the American Chemical Society. [Link]

  • Google Patents. (n.d.). US2172803A - Polycarboxylic acid esters.
  • Scribd. (n.d.). 1-III) Traube Synthesis For Purine. Scribd. [Link]

  • Utrecht University. (n.d.). Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions. Utrecht University Student Theses. [Link]

  • Google Patents. (n.d.). US2062917A - Polycarboxylic acid esters.
  • Royal Society of Chemistry. (1998). Antitumour imidazotetrazines. Part 36.1 Conversion of 5-aminoimidazole-4-carboxamide to imidazo[5,1-d ][3][7][14][19]tetrazin-4(3H )-ones and imidazo[1,5-a][3][7][19]triazin-4(3H )-ones related in structure to the antitumour agents temozolomide and mitozolomide. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • University of Bath. (n.d.). Synthesis of an imidazolinium chloride via cyclisation of a diamine. [Link]

  • ResearchGate. (n.d.). A new synthesis of the purines adenine, hypoxanthine, xanthine, and. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). New Mechanism Proposed for the Base-Catalyzed Urea–Formaldehyde Condensation Reactions: A Theoretical Study. NCBI. [Link]

  • National Center for Biotechnology Information. (n.d.). Quantitative Analysis of Purine Nucleotides Indicates That Purinosomes Increase de Novo Purine Biosynthesis. NCBI. [Link]

  • Wiley Online Library. (n.d.). ChemInform Abstract: Preparation of Novel 3,7-, 7,9- and 1,7-Disubstituted Guanines. ChemInform. [Link]

  • Aalborg University. (2025, February 15). Urea derivatives as H2S scavengers. Aalborg University's Research Portal. [Link]

  • Google Patents. (n.d.). CN111362875A - Industrial production method of 4-amino-5-imidazole formamide.
  • MDPI. (n.d.). A new route for the synthesis of 1-deazaguanine and 1-deazahypoxanthine. MDPI. [Link]

  • MDPI. (2020). Concise Chemistry of Urea Formaldehyde Resins and Formaldehyde Emission. MDPI. [Link]

  • BioResources. (n.d.). Condensation reaction and crystallization of urea-formaldehyde resin during the curing process. BioResources. [Link]

  • ResearchGate. (n.d.). Synthesis of some 7,9-dimethyl-8-substituted pyrido[3',2': 4,5]thieno[3,2-d]-pyrimidine and their antitubercular activity. ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

1,1,1-Propanetricarboxylate proper disposal procedures

As a Senior Application Scientist, I have designed this procedural guide to provide researchers and drug development professionals with field-proven, self-validating protocols for the operational handling and disposal of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have designed this procedural guide to provide researchers and drug development professionals with field-proven, self-validating protocols for the operational handling and disposal of 1,1,1-propanetricarboxylate and its derivatives.

Because this compound is frequently utilized in its brominated ester form—specifically Triethyl 3-bromo-1,1,1-propanetricarboxylate (CAS 71170-82-6) —during the synthesis of active pharmaceutical ingredients (APIs) like famciclovir, this guide focuses on the unique safety, extraction, and regulatory disposal requirements dictated by its molecular architecture.

Chemical Context and Operational Causality

The handling and disposal logistics of 1,1,1-propanetricarboxylate derivatives are governed by two critical structural features:

  • Steric Bulk and Ester Linkages: The propanetricarboxylate backbone contains three ethyl ester groups. These linkages are highly susceptible to exothermic hydrolysis under extreme acidic or basic conditions.

  • Halogenated Reactivity: The presence of a terminal bromine atom makes the molecule an excellent candidate for nucleophilic substitution . However, this same carbon-halogen bond legally classifies the material as a Halogenated Organic Compound , triggering strict Resource Conservation and Recovery Act (RCRA) disposal mandates to prevent environmental toxicity .

Physicochemical Properties

Understanding the physical state of the compound is essential for designing effective phase-separation and containerization strategies.

PropertyValueOperational Implication
Molecular Formula C₁₂H₁₉BrO₆High carbon-halogen content necessitates specialized thermal destruction.
Molecular Weight 339.18 g/mol Heavy, dense organic liquid requiring robust agitation during extraction.
Boiling Point ~358.5 °CLow volatility; inhalation risk is secondary to direct dermal exposure.
Density ~1.355 g/cm³Heavier than water; will form the bottom layer in aqueous extractions unless dissolved in a lighter organic solvent.
Solubility Soluble in EtOH, Acetone, DCM; Insoluble in H₂ORequires organic solvents for extraction; aqueous quenching is highly effective for clean phase separation.

Data sourced from authoritative chemical registries .

Experimental Workflow: Safe Handling and Reaction Quenching

When a reaction involving 1,1,1-propanetricarboxylate is complete, the mixture must be quenched to neutralize reactive byproducts before disposal. This protocol is designed as a self-validating system to ensure operator safety.

Step-by-Step Quenching Methodology:

  • Temperature Control: Submerge the reaction vessel in an ice-water bath to bring the internal temperature to 0–5 °C.

    • Causality: Lowering the temperature suppresses the unwanted hydrolysis of the three ester groups and safely dissipates the exothermic heat generated during neutralization.

  • Mild Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise.

    • Causality: Using a mild base rather than a strong base (e.g., NaOH) prevents the saponification of the triethyl ester groups.

    • Self-Validation: Continue the addition until CO₂ gas evolution completely ceases. The visual cessation of bubbles validates that all acidic byproducts have been neutralized.

  • Phase Separation: Transfer the quenched mixture to a separatory funnel. Add a compatible extraction solvent (e.g., Dichloromethane).

    • Causality: The hydrophobic ethyl groups make the compound insoluble in water. The organic solvent ensures complete partitioning of the propanetricarboxylate into the organic phase.

  • Agitation and Venting: Invert the funnel, agitate gently, and vent immediately.

    • Causality: Residual unreacted NaHCO₃ will release CO₂ upon agitation. Frequent venting prevents dangerous pressure buildup and potential glassware catastrophic failure.

  • Isolation: Allow the phases to separate completely. Drain the organic phase into a collection flask for downstream processing or route it directly to hazardous waste.

Waste Segregation and Disposal Pathway

G A Reaction Mixture (1,1,1-Propanetricarboxylate) B Quench (0-5°C) Add NaHCO3(aq) A->B Cool & Neutralize C Phase Extraction (e.g., DCM / Water) B->C Transfer to Sep Funnel D Organic Phase (Halogenated Product/Waste) C->D Extract Organics E Aqueous Phase (Salts/Neutralized Acids) C->E Drain Aqueous F Halogenated Waste Carboy (RCRA Compliant) D->F Discard Byproducts G Thermal Destruction (Incineration >1000°C) F->G Vendor Disposal

Workflow for quenching and segregating halogenated 1,1,1-propanetricarboxylate waste.

Proper Disposal Procedures (EPA/RCRA Compliant)

Because brominated derivatives of 1,1,1-propanetricarboxylate contain carbon-halogen bonds, they fall under strict regulatory scrutiny. Improper disposal down the drain or into standard organic waste streams is a severe compliance violation.

Step-by-Step Disposal Methodology:

  • Waste Characterization and Segregation: Identify all waste streams containing 1,1,1-propanetricarboxylate derivatives strictly as "Halogenated Organic Waste."

    • Causality: The presence of the bromine atom prohibits this waste from being mixed with standard non-halogenated solvents. Mixing them unnecessarily increases the volume of waste requiring high-cost thermal destruction, violating EPA waste minimization mandates .

  • Containerization: Transfer the organic waste into a designated, chemically compatible carboy (typically indicated by a green "Halogenated Waste" label). Ensure the container is made of High-Density Polyethylene (HDPE) or glass.

    • Causality: Halogenated organics can degrade certain low-density plastics over time; HDPE provides the necessary long-term chemical resistance.

  • Labeling and Documentation: Clearly label the container with the exact chemical constituents (e.g., "Triethyl 3-bromo-1,1,1-propanetricarboxylate, Dichloromethane, <1% Water").

    • Causality: Accurate documentation is legally required under RCRA to inform the disposal vendor of the exact chemical nature, ensuring the correct incineration profile is applied.

  • Thermal Destruction (Vendor Handoff): Coordinate with an EPA-certified hazardous waste management vendor for pickup.

    • Causality: Halogenated organic compounds must be subjected to high-temperature incineration (>1000 °C) equipped with specialized caustic scrubbing systems. This extreme thermal environment is required to fully cleave the strong C-Br bonds and prevent the atmospheric release of toxic, persistent environmental pollutants like dioxins or furans .

References

  • U.S. Environmental Protection Agency (EPA). "Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32." Electronic Code of Federal Regulations (eCFR). Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." Available at:[Link]

Handling

Personal protective equipment for handling 1,1,1-Propanetricarboxylate

As a Senior Application Scientist, I approach laboratory safety and chemical handling not as a rigid checklist, but as an exercise in mechanistic logic. When handling 1,1,1-propanetricarboxylate derivatives, laboratory p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety and chemical handling not as a rigid checklist, but as an exercise in mechanistic logic. When handling 1,1,1-propanetricarboxylate derivatives, laboratory professionals must understand the molecular behaviors that dictate our safety and operational protocols.

Below is the comprehensive technical guide for handling this class of compounds, designed to ensure scientific integrity, operational efficiency, and uncompromising safety.

Chemical Profile & Mechanistic Hazards

1,1,1-Propanetricarboxylate is rarely handled as a bare anion; in drug development and organic synthesis, it is predominantly utilized as its functionalized ester, Triethyl 3-bromopropane-1,1,1-tricarboxylate (CAS 71170-82-6) [1][2]. With a molecular weight of 339.18 g/mol and the molecular formula C12H19BrO6[3], this compound serves as a critical intermediate in the synthesis of active pharmaceutical ingredients, including antiviral agents like Penciclovir.

The Causality of Hazard: The architecture of this molecule directly dictates its risk profile. The three ethyl ester groups create significant steric bulk and high lipophilicity, rendering the compound highly soluble in organic solvents (such as ethanol and acetone) but poorly soluble in water[2].

  • Dermal Risk: This lipophilicity allows the compound to rapidly permeate standard latex or thin nitrile gloves, carrying the reactive payload directly to the skin barrier.

  • Reactivity Risk: The terminal bromine atom is highly susceptible to nucleophilic substitution reactions[2]. In a biological context, this means the compound can act as an alkylating agent, reacting with nucleophilic sites on proteins or nucleic acids, which underpins its moderate toxicity profile[2].

Mandatory Personal Protective Equipment (PPE) Matrix

To counteract the specific mechanistic hazards of this lipophilic, halogenated ester, the following PPE is strictly required.

Protection CategoryRecommended Material / SpecificationQuantitative MetricMechanistic Justification
Hand Protection Butyl Rubber (0.3 mm minimum)> 480 min breakthroughResists permeation by highly lipophilic esters and halogenated organics.
Hand Protection Nitrile (Double-gloved, 5 mil)< 30 min breakthroughAcceptable only for brief, micro-scale transfers. Must be changed immediately upon contact due to rapid degradation.
Eye Protection ANSI Z87.1 Splash GogglesN/APrevents severe ocular irritation from aerosolized ester droplets.
Respiratory Class I Fume Hood80–120 fpm face velocityCaptures brominated off-gasses and solvent vapors during high-temperature synthesis.
Body Protection Flame-Resistant (FR) Lab CoatNomex® or equivalentMitigates fire risk when handling the compound alongside flammable organic solvents (e.g., acetone)[2].

Operational Protocol: Handling & Synthesis Setup

Every protocol in the laboratory must be a self-validating system. Follow these steps to ensure a closed-loop safety verification process during operation.

Step 1: Environmental Verification

  • Action: Before retrieving the chemical, verify the fume hood's digital anemometer reads between 80–120 fpm.

  • Self-Validation: A reading in this range ensures sufficient negative pressure to contain vapors. If the flow drops below 80 fpm, the sash alarm will trigger, acting as an immediate fail-safe to halt operations.

Step 2: PPE Integrity Check

  • Action: Perform an air-inflation test on your butyl rubber gloves by trapping air inside and rolling the cuff.

  • Self-Validation: A compromised glove will fail to hold pressure. This validation prevents unexpected dermal exposure to the lipophilic ester through microscopic tears.

Step 3: Reagent Transfer

  • Action: Dispense the colorless to pale yellow liquid[2] using a glass volumetric pipette or a glass syringe with a stainless-steel needle.

  • Causality: Avoid plastic serological pipettes. The highly organic ester can leach plasticizers from or physically degrade polystyrene and polypropylene, contaminating your pharmaceutical intermediate.

Step 4: Reaction Execution

  • Action: When utilizing the compound in nucleophilic substitution reactions[2], ensure the reaction vessel is equipped with a reflux condenser and maintained under a dry nitrogen (N₂) sweep.

  • Causality: The N₂ atmosphere prevents ambient moisture intrusion, which could prematurely hydrolyze the delicate triethyl ester groups into unreactive carboxylic acids, destroying the yield.

Disposal & Decontamination Workflows

Step-by-Step Spill Response
  • Isolate: Immediately lower the fume hood sash to maximize localized exhaust velocity over the spill area.

  • Neutralize & Absorb: Cover the spill with a chemically inert absorbent (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like sawdust, as the compound is often dissolved in highly flammable solvents[2].

  • Collect: Sweep the absorbed mixture using a non-sparking tool into a high-density polyethylene (HDPE) hazardous waste container.

  • Decontaminate: Wipe the surface with a 5% sodium bicarbonate (NaHCO₃) solution.

    • Causality: The mild base will help hydrolyze residual ester on the surface and neutralize any hydrobromic acid (HBr) byproducts, rendering the workspace chemically inert.

Hazardous Waste Disposal
  • Segregation: Segregate 1,1,1-propanetricarboxylate waste into a dedicated "Halogenated Organic Waste" carboy.

    • Causality: Mixing halogenated waste (due to the bromine atom) with non-halogenated waste violates EPA/RCRA standards and severely complicates downstream incineration processes.

  • Validation: Validate the waste stream by confirming the pH of the aqueous wash is neutral (pH ~7) via indicator paper before sealing the carboy. An acidic reading indicates incomplete neutralization of brominated byproducts, requiring further bicarbonate treatment.

  • Labeling: Label the container explicitly with "Contains: Triethyl 3-bromopropane-1,1,1-tricarboxylate, Halogenated Ester."

Workflow Visualization

G Start Pre-Operation: Hood & PPE Validation Transfer Chemical Transfer (Glassware Only) Start->Transfer Reaction Nucleophilic Substitution (N2 Atmosphere) Transfer->Reaction Spill Spill or Exposure? Reaction->Spill Clean Decontamination (Inert Absorbent & Base) Spill->Clean Yes Dispose Halogenated Waste Segregation Spill->Dispose No Clean->Dispose

Workflow for handling, spill response, and disposal of 1,1,1-propanetricarboxylate.

References

  • Triethyl 3-Bromopropane-1,1,1-Tricarboxylate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com - pharmacompass.com. 1

  • CAS 71170-82-6: 1,1,1-Triethyl 3-bromo-1,1,1-propanetricarboxylate - CymitQuimica - cymitquimica.com.2

  • Diethyl2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate - simsonpharma.com.

  • Triethyl 3-bromopropane-1,1,1-tricarboxylate | C12H19BrO6 | CID 10871494 - PubChem - nih.gov.3

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,1,1-Propanetricarboxylate
Reactant of Route 2
1,1,1-Propanetricarboxylate
© Copyright 2026 BenchChem. All Rights Reserved.